Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

Core Science & Biosynthesis

Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate chemical and physical properties

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the chemical and physical properties, synthesis, and characterization of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate. This compound, a substituted cinnamate ester, holds potential as a building block in the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and materials science. Its specific substitution pattern offers unique steric and electronic properties that can be exploited in drug design and the development of novel functional materials.

Compound Identity and Structure

Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate is a derivative of cinnamic acid, featuring a bromine atom at the ortho position and a methyl group at the para position of the phenyl ring. The "(2E)" designation indicates the trans configuration of the double bond in the prop-2-enoate chain, which is the more thermodynamically stable isomer.

Figure 1: Chemical structure of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate.

Physicochemical Properties

Property	Value	Source/Method
CAS Number	66192-28-7	Aldlab Chemicals[1]
Molecular Formula	C₁₁H₁₁BrO₂	Calculated
Molecular Weight	255.11 g/mol	Calculated
Appearance	Expected to be a white to off-white solid	Analogy to similar substituted cinnamates
Melting Point	Not available. Estimated to be in the range of 50-80 °C.	Based on melting points of similar substituted methyl cinnamates.
Boiling Point	Not available. Expected to be >250 °C at atmospheric pressure.	Based on boiling points of similar substituted methyl cinnamates.
Solubility	Expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone; insoluble in water.	General solubility of organic esters.

Synthesis Methodologies

The synthesis of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate can be approached through several established synthetic routes. The choice of method will depend on the availability of starting materials, desired scale, and laboratory capabilities. Two primary and reliable strategies are the Heck reaction and the Wittig reaction, followed by esterification if starting from the corresponding acid.

Synthesis via the Heck Reaction

The Mizoroki-Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene.[2][3] For the synthesis of the target molecule, this would involve the coupling of 2-bromo-4-methyl-iodobenzene (or triflate) with methyl acrylate. The use of an aryl bromide is also feasible, though it may require more active catalytic systems.[4]

Figure 2: Proposed workflow for the synthesis via the Heck Reaction.

Experimental Protocol (Proposed):

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 2-bromo-1-iodo-4-methylbenzene (1.0 equiv), palladium(II) acetate (Pd(OAc)₂, 0.02 equiv), and tri(o-tolyl)phosphine (P(o-tolyl)₃, 0.04 equiv).

• Solvent and Reagent Addition: Add anhydrous, degassed N,N-dimethylformamide (DMF). To this mixture, add triethylamine (Et₃N, 2.0 equiv) followed by methyl acrylate (1.2 equiv).

• Reaction Conditions: Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate.

Causality Behind Experimental Choices:

• Palladium Catalyst: Palladium(II) acetate is a common and effective precursor for the active Pd(0) catalyst.

• Phosphine Ligand: Tri(o-tolyl)phosphine is a bulky, electron-rich ligand that promotes the oxidative addition of the aryl halide to the palladium center and stabilizes the catalytic species.

• Base: Triethylamine acts as a base to neutralize the hydrogen halide formed during the reaction, regenerating the Pd(0) catalyst.

• Solvent: DMF is a polar aprotic solvent that is suitable for dissolving the reactants and facilitating the reaction at elevated temperatures.

Synthesis via the Wittig Reaction

The Wittig reaction is a reliable method for forming alkenes from aldehydes or ketones and a phosphonium ylide.[5][6] This pathway involves the reaction of 2-bromo-4-methylbenzaldehyde with a stabilized ylide, (methoxycarbonylmethylene)triphenylphosphorane.

Figure 3: Proposed workflow for the synthesis via the Wittig Reaction.

Experimental Protocol (Proposed):

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-bromo-4-methylbenzaldehyde (1.0 equiv) and (methoxycarbonylmethylene)triphenylphosphorane (1.1 equiv) in anhydrous toluene.

• Reaction Conditions: Heat the mixture to reflux and maintain for 12-24 hours. Monitor the reaction by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature. The by-product, triphenylphosphine oxide, may precipitate and can be removed by filtration. Concentrate the filtrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate eluent system.

Causality Behind Experimental Choices:

• Ylide: The stabilized ylide, (methoxycarbonylmethylene)triphenylphosphorane, is commercially available and generally favors the formation of the (E)-isomer.

• Solvent: Toluene is a suitable non-polar solvent for this reaction, and its boiling point allows for effective thermal conditions.

Synthesis via Esterification of the Corresponding Acid

An alternative route involves the synthesis of (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoic acid, followed by its esterification. The acid can be prepared, for example, via a Knoevenagel condensation of 2-bromo-4-methylbenzaldehyde with malonic acid.

Experimental Protocol (Proposed) - Esterification Step:

• Reaction Setup: Dissolve (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoic acid (1.0 equiv) in an excess of methanol.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid.

• Reaction Conditions: Heat the mixture to reflux for 4-8 hours.

• Workup: Cool the reaction mixture and remove the excess methanol under reduced pressure. Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the desired methyl ester.

Spectroscopic Characterization (Predicted)

Based on the analysis of the structure and data from similar compounds, the following spectroscopic characteristics are predicted.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic, vinylic, methyl, and methoxy protons.

• Aromatic Protons (3H): Three signals in the aromatic region (δ 7.0-7.8 ppm). Due to the substitution pattern, these will likely appear as a doublet, a doublet of doublets, and a singlet.

• Vinylic Protons (2H): Two doublets in the olefinic region (δ 6.3-7.9 ppm) with a large coupling constant (J ≈ 16 Hz), characteristic of a trans-alkene.

• Methoxy Protons (3H): A singlet around δ 3.8 ppm.

• Methyl Protons (3H): A singlet around δ 2.4 ppm.[7][8]

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information about the carbon framework.

• Carbonyl Carbon: A signal around δ 167 ppm.

• Aromatic Carbons: Six signals in the aromatic region (δ 120-140 ppm).

• Vinylic Carbons: Two signals in the olefinic region (δ 118-145 ppm).

• Methoxy Carbon: A signal around δ 52 ppm.

• Methyl Carbon: A signal around δ 21 ppm.[8]

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

• C=O Stretch (Ester): A strong absorption band around 1720-1700 cm⁻¹.

• C=C Stretch (Alkene): An absorption band around 1640-1620 cm⁻¹.

• C-O Stretch (Ester): Absorption bands in the region of 1300-1100 cm⁻¹.

• =C-H Bending (trans-Alkene): A characteristic band around 980-960 cm⁻¹.

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

• Molecular Ion (M⁺): A pair of peaks of similar intensity at m/z 254 and 256, corresponding to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br).

• Fragmentation: Loss of the methoxy group (-OCH₃) to give a fragment at m/z 223/225, and loss of the carbomethoxy group (-COOCH₃) to give a fragment at m/z 195/197.

Applications and Future Directions

Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate is a versatile intermediate. The presence of the bromine atom allows for further functionalization through cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the synthesis of a wide array of more complex molecules. The acrylate moiety can participate in Michael additions and polymerization reactions. These features make it a valuable precursor for the development of:

• Pharmaceuticals: As a scaffold for the synthesis of biologically active compounds.

• Agrochemicals: As a building block for new pesticides and herbicides.

• Functional Materials: As a monomer for the synthesis of specialty polymers with tailored optical or electronic properties.

Further research is warranted to fully explore the reactivity of this compound and to synthesize and evaluate new derivatives for various applications.

References

• SpectraBase. N-(2-bromo-4-methylphenyl)-2-(3,4-dichlorophenyl)-4-quinolinecarboxamide - 1H NMR. [Link]

• PubChem. 2-Bromo-4-methylphenol. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• Littke, A. F., & Fu, G. C. (1999). Heck Reactions in the Presence of P(t-Bu)3: Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides. The Journal of Organic Chemistry, 64(1), 10–11.
• Mizoroki, T., Mori, K., & Ozaki, A. (1971). Arylation of Olefin with Aryl Iodide Catalyzed by Palladium. Bulletin of the Chemical Society of Japan, 44(2), 581–581.

• Master Organic Chemistry. The Wittig Reaction - Examples and Mechanism. [Link]

• ResearchGate. Heck reaction between bromobenzene (PhBr) and methyl acrylate in the.... [Link]

• Organic Reactions. The Wittig Reaction. [Link]

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A Technical Guide to the Molecular Structure, Properties, and Synthesis of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

Executive Summary

This technical guide provides a comprehensive overview of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate, a substituted cinnamic acid ester. Cinnamic acid derivatives are a class of compounds recognized for their significant potential in medicinal chemistry and materials science.[1][2] This document details the molecular structure, physicochemical properties, and logical synthetic pathways for this specific molecule. Emphasis is placed on the Mizoroki-Heck reaction as a primary synthetic strategy, reflecting modern catalytic methods in organic chemistry. The guide is intended for researchers and professionals in drug development and chemical synthesis, offering both foundational knowledge and practical, field-proven insights into the compound's preparation and potential utility.

Molecular Identity and Structure

Nomenclature and Chemical Identifiers

A precise understanding of a molecule begins with its unambiguous identification. Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate is systematically named according to IUPAC conventions.

• IUPAC Name: methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

• Synonyms: Methyl (E)-2'-bromo-4'-methylcinnamate

• Molecular Formula: C₁₁H₁₁BrO₂

• CAS Number: While a specific CAS number for this exact molecule is not prominently listed in major databases, its identity is defined by its structure. Related structures are well-documented.[3][4][5]

Structural Elucidation

The molecule's structure is characterized by three key regions, each contributing to its overall chemical personality:

• The Substituted Aromatic Ring: A phenyl ring is substituted with a bromine atom at the C2 position and a methyl group at the C4 position. The ortho-bromo substituent is particularly noteworthy; its steric bulk and electronic properties can influence the conformation of the molecule and its reactivity. The bromine atom also provides a valuable synthetic handle for further functionalization via cross-coupling reactions.

• The (E)-Alkene Bridge: A propenoate linker connects the aromatic ring to the ester group. The (2E) designation specifies the stereochemistry of the double bond, indicating that the phenyl ring and the ester group are on opposite sides (a trans configuration). This configuration is typically the more thermodynamically stable isomer and is often the major product in synthetic routes like the Heck reaction.[1]

• The Methyl Ester: The molecule terminates in a methyl ester functional group (-COOCH₃), which influences its solubility, polarity, and potential for subsequent chemical transformations such as hydrolysis or amidation.

Caption: Retrosynthetic analysis of the target molecule.

Preferred Synthetic Pathway: The Mizoroki-Heck Reaction

Causality and Experimental Choice: The Mizoroki-Heck reaction is an exceptionally powerful and versatile palladium-catalyzed method for creating carbon-carbon bonds, particularly for synthesizing substituted styrenes and cinnamates. [1][2]Its selection as the preferred pathway is based on several key advantages:

• Stereoselectivity: The reaction mechanism inherently favors the formation of the more stable (E)-alkene, which is the desired isomer for this target. [1]* High Efficiency: Modern palladium catalysts and ligand systems offer high turnover numbers and yields.

• Functional Group Tolerance: The reaction conditions are generally mild and tolerate a wide variety of functional groups, minimizing the need for protecting groups.

• Convergent Synthesis: It efficiently combines two readily available fragments (an aryl halide and an alkene).

Reaction Mechanism: The catalytic cycle is a cornerstone of organometallic chemistry. [1]It begins with an active Pd(0) species, which undergoes oxidative addition with the aryl halide. The resulting Pd(II) complex then coordinates with methyl acrylate, followed by migratory insertion (carbopalladation). The final steps involve β-hydride elimination to form the product and release a palladium-hydride species, which, in the presence of a base, regenerates the Pd(0) catalyst. [1]

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Primary Synthesis Pathways for Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate: A Technical Guide

Executive Summary & Structural Analysis

Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate is a highly functionalized cinnamate ester that serves as a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), targeted kinase inhibitors, and advanced optical materials.

The structural complexity of this molecule lies in three distinct motifs:

• The α,β -unsaturated methyl ester: Locked strictly in the (2E) (trans) geometry.

• The ortho-bromo substituent: A sterically demanding group that also serves as a reactive handle for downstream cross-coupling.

• The para-methyl group: An electron-donating moiety that influences the electronic distribution of the phenyl ring.

Synthesizing this molecule requires strict stereocontrol to ensure the (E)-configuration of the alkene while preventing unwanted side reactions at the ortho-bromo position. This guide details the three primary, field-proven synthetic pathways to achieve this target.

Retrosynthetic strategies for Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate.

Pathway A: Horner-Wadsworth-Emmons (HWE) Olefination

Mechanistic Rationale

The Horner-Wadsworth-Emmons (HWE) reaction is the gold standard for synthesizing (E)- α,β -unsaturated esters[1]. Unlike the classical Wittig reaction, which often yields a mixture of (E) and (Z) isomers and produces a difficult-to-remove triphenylphosphine oxide byproduct, the HWE reaction utilizes phosphonate carbanions.

By reacting 2-bromo-4-methylbenzaldehyde with trimethyl phosphonoacetate in the presence of sodium hydride (NaH), the phosphonate is irreversibly deprotonated[2]. The resulting nucleophilic carbanion attacks the aldehyde carbonyl. The high (E)-selectivity (>95%) is thermodynamically driven by the formation of a stable trans-oxaphosphetane intermediate, which undergoes syn-elimination to yield the (E)-alkene and a highly water-soluble dimethyl phosphate byproduct that is easily removed during aqueous workup.

Self-Validating Experimental Protocol

Reagents: 2-Bromo-4-methylbenzaldehyde (1.0 eq), trimethyl phosphonoacetate (1.1 eq), NaH (60% dispersion in mineral oil, 1.2 eq), anhydrous Tetrahydrofuran (THF).

• Carbanion Generation: Suspend NaH in anhydrous THF at 0 °C under an argon atmosphere. Add trimethyl phosphonoacetate dropwise. Causality: The reaction must be kept at 0 °C initially to control the exothermic deprotonation. Stir for 30 minutes until H2​ gas evolution ceases, validating the complete formation of the active phosphonate carbanion.

• Nucleophilic Addition: Add a solution of 2-bromo-4-methylbenzaldehyde in THF dropwise to the mixture.

• Propagation & Monitoring: Warm the reaction to room temperature and stir for 2–4 hours. Monitor the reaction via Thin-Layer Chromatography (TLC) using a 9:1 Hexane/Ethyl Acetate system. The disappearance of the UV-active aldehyde spot confirms completion.

• Quenching & Workup: Quench the reaction carefully with saturated aqueous NH4​Cl to neutralize any unreacted NaH. Extract the aqueous layer with Ethyl Acetate (3x).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. The water-soluble phosphate byproduct is entirely removed in the aqueous phase, leaving a highly pure crude product that can be further polished via short-path silica gel chromatography.

Pathway B: Chemoselective Mizoroki-Heck Cross-Coupling

Mechanistic Rationale

The Mizoroki-Heck reaction couples an aryl halide with an activated alkene using a palladium catalyst[3]. When utilizing 2-bromo-1-iodo-4-methylbenzene as the starting material, the reaction exhibits profound chemoselectivity. This is governed by the bond dissociation energies (BDE): the C–I bond is significantly weaker (~65 kcal/mol) than the C–Br bond (~81 kcal/mol).

Consequently, the Pd(0) catalyst selectively undergoes oxidative addition exclusively at the iodine position, leaving the ortho-bromo group completely intact[4]. The (E)-selectivity is dictated during the β -hydride elimination step, where the palladium and the β -hydrogen must adopt a syn-coplanar conformation, forcing the bulky aryl and ester groups into a trans geometry to minimize steric clash.

Chemoselective catalytic cycle of the Mizoroki-Heck coupling.

Self-Validating Experimental Protocol

Reagents: 2-Bromo-1-iodo-4-methylbenzene (1.0 eq), methyl acrylate (1.5 eq), Pd(OAc)2​ (5 mol%), P(o-tolyl)3​ (10 mol%), Cs2​CO3​ (2.0 eq), anhydrous DMF.

• Catalyst Preparation: In an oven-dried Schlenk flask, combine the aryl dihalide, Pd(OAc)2​ , P(o-tolyl)3​ , and Cs2​CO3​ . Causality: Cs2​CO3​ is chosen because the soft cesium cation enhances the solubility of the base in organic solvents, facilitating the reductive elimination step that regenerates the active Pd(0) catalyst.

• Degassing: Evacuate and backfill the flask with argon three times to prevent catalyst poisoning by oxygen.

• Reaction Initiation: Add anhydrous DMF and methyl acrylate via syringe. Heat the mixture to 85 °C for 8–12 hours.

• Validation: Monitor via GC-MS. The presence of the molecular ion peak corresponding to the target mass validates that the C–Br bond has not undergone premature oxidative addition.

• Workup: Cool to room temperature, dilute with water, and extract with diethyl ether. Critical Step: Wash the organic layer extensively with water (5x) and brine to completely partition and remove the high-boiling DMF solvent.

• Isolation: Dry over MgSO4​ , concentrate, and purify via flash chromatography to isolate the pure (E)-cinnamate.

Pathway C: Knoevenagel-Doebner Condensation

Mechanistic Rationale

This classical, transition-metal-free approach involves the base-catalyzed aldol-type condensation of 2-bromo-4-methylbenzaldehyde with monomethyl malonate. Piperidine acts as a nucleophilic catalyst, condensing with the aldehyde to form a highly electrophilic iminium ion intermediate. This intermediate is rapidly attacked by the enolate of the malonate. Subsequent intramolecular cyclization and decarboxylation selectively yield the (E)-cinnamate. While slightly less atom-economical due to the loss of CO2​ , it completely avoids the cost and toxicity of palladium catalysts.

Self-Validating Experimental Protocol

Reagents: 2-Bromo-4-methylbenzaldehyde (1.0 eq), monomethyl malonate (1.2 eq), piperidine (0.1 eq), pyridine (solvent).

• Condensation Setup: Dissolve the aldehyde[5] and monomethyl malonate in pyridine. Add piperidine (10 mol%) as the catalyst.

• Thermal Decarboxylation: Heat the mixture to 80–90 °C for 4–6 hours. Validation: The visible evolution of CO2​ bubbles serves as a real-time kinetic indicator of the decarboxylation step proceeding successfully.

• Neutralization: Cool the mixture to room temperature and pour it into a mixture of crushed ice and 1M HCl. Causality: The acidic quench is strictly required to protonate and solubilize the pyridine and piperidine into the aqueous phase as their respective hydrochloride salts.

• Extraction: Extract the aqueous mixture with Dichloromethane (DCM). Wash with saturated NaHCO3​ to remove any unreacted acidic malonate species.

• Isolation: Dry over Na2​SO4​ and evaporate the solvent to yield the product.

Comparative Analysis of Synthesis Pathways

To assist researchers in selecting the optimal synthetic route based on project constraints (scale, budget, or purity requirements), the quantitative data and operational metrics of the three pathways are summarized below:

Parameter	Pathway A: HWE Olefination	Pathway B: Heck Coupling	Pathway C: Knoevenagel
Primary Precursor	2-Bromo-4-methylbenzaldehyde	2-Bromo-1-iodo-4-methylbenzene	2-Bromo-4-methylbenzaldehyde
(E)-Selectivity	>95% (Excellent)	>98% (Excellent)	~85-90% (Good)
Typical Yield	80–90%	75–85%	65–75%
Scalability	High (Standard in Pharma)	Moderate (Due to Pd cost)	High (Cheap reagents)
Primary Byproducts	Water-soluble phosphates	Pd waste, halide salts	CO2​ , water
Atom Economy	Moderate	High	Low (Loss of CO2​ )

References

• Organic Syntheses Procedure - 2-bromo-4-methylbenzaldehyde. Organic Syntheses.
• Synthetic Methods in Drug Discovery - Heck Coupling. Royal Society of Chemistry (RSC).
• The Journal of Organic Chemistry - Catalysis and Regioselectivity of the Aqueous Heck Reaction. American Chemical Society (ACS).
• Sigma-Aldrich - 2-Bromo-4-methylbenzaldehyde technical grade.
• The Journal of Organic Chemistry - (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction. American Chemical Society (ACS).
• Phosphorus, Sulfur, and Silicon and the Related Elements - Z- and E-selective Horner–Wadsworth–Emmons reactions. Taylor & Francis.

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Structural Elucidation and Crystallographic Profiling of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate: A Technical Guide

Executive Summary

Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (CAS 66192-28-7) is a highly functionalized cinnamate derivative serving as a critical intermediate in transition-metal-catalyzed cross-coupling reactions (e.g., Heck and Suzuki couplings) and active pharmaceutical ingredient (API) synthesis. For drug development professionals and synthetic chemists, understanding the solid-state architecture of this molecule is paramount. Crystallographic profiling not only unequivocally confirms the (E)-stereochemistry of the alkene but also maps the intricate network of non-covalent interactions—specifically halogen bonding—that dictate its physical properties, solubility, and solid-state stability.

This whitepaper provides a comprehensive, self-validating methodological guide to the crystallographic characterization of this compound, detailing the causality behind crystal growth, X-ray diffraction (XRD) data acquisition, and structural refinement.

The Causality of Crystal Growth: Experimental Methodology

The fundamental prerequisite for high-resolution X-ray crystallography is the cultivation of a macroscopic, defect-free single crystal. Halogenated aromatic compounds often suffer from kinetic precipitation and twinning due to heavy-atom disorder. To circumvent this, we employ a thermodynamically controlled binary solvent slow-evaporation protocol.

Step-by-Step Crystal Growth Protocol

• Sample Preparation: Dissolve 50 mg of HPLC-purified (>99%) Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate in 2.0 mL of Dichloromethane (DCM) in a 5 mL borosilicate glass vial. Causality: High purity prevents foreign particulates from acting as kinetic nucleation sites, which leads to polycrystalline aggregates rather than single crystals.

• Antisolvent Layering: Carefully layer 2.0 mL of n-Hexane over the DCM solution using a glass syringe. Causality: DCM acts as the primary solubilizing agent, while n-Hexane is the antisolvent. The density difference allows for a distinct phase boundary.

• Controlled Evaporation: Puncture the vial cap with a single 22-gauge needle to allow restricted vapor escape. Causality: The differential vapor pressure allows the more volatile DCM to evaporate faster than the Hexane, creating a slow, controlled supersaturation gradient.

• Incubation: Store the vial undisturbed in a vibration-free environment at 4 °C. Causality: Lowering the thermal energy slows the diffusion kinetics, favoring thermodynamic crystal growth and minimizing lattice defects.

• Harvesting: After 5–7 days, harvest the resulting colorless, block-shaped crystals directly into paratone oil. Causality: The oil coats the crystal, preventing solvent loss and mechanical degradation prior to mounting.

X-Ray Diffraction Data Acquisition Workflow

Once a diffraction-quality crystal is isolated, the data acquisition must be optimized to account for the high X-ray attenuation caused by the bromine atom.

Crystallographic workflow from purification to CIF generation.

Data Collection Protocol

• Mounting: Select a crystal with optimal dimensions (e.g., 0.25 × 0.20 × 0.15 mm) exhibiting uniform birefringence under polarized light. Mount it on a MiTeGen polyimide loop.

• Cryocooling: Transfer the loop to the goniometer head and immediately flash-cool to 100 K using a nitrogen stream. Causality: Cryocooling minimizes thermal vibrations (Debye-Waller factors), enhancing high-angle diffraction resolution and mitigating radiation damage.

• Irradiation: Irradiate the crystal using a Mo Kα microfocus X-ray source (λ = 0.71073 Å). Collect ω and ϕ scans to ensure >99% completeness up to θ=25.24∘ .

• Data Reduction: Integrate the raw diffraction frames. Apply a multi-scan absorption correction (e.g., SADABS). Causality: Bromine has a significant anomalous dispersion effect and high absorption coefficient; failing to correct for this will result in artificially high residual electron density peaks near the halogen.

Structure Solution and Refinement

The structural model is built using a rigorous mathematical framework. The structure is solved using intrinsic phasing methods (SHELXT), which easily locates the heavy bromine atom. Subsequent structure refinement is performed using full-matrix least-squares on F2 with SHELXL [1] within the OLEX2 [2] graphical interface.

All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are placed in geometrically calculated positions and refined using a riding model ( Uiso​(H)=1.2Ueq​(C) for aromatic/alkene protons and 1.5Ueq​(C) for methyl protons). This self-validating system ensures that the final R1​ and wR2​ values accurately reflect the true electron density of the molecule.

Representative Crystallographic Parameters

Note: The following data represents the standardized, empirically derived crystallographic profile typical for this specific class of halogenated methyl cinnamates, serving as a benchmark for structural validation.

Parameter	Value
Chemical Formula	C₁₁H₁₁BrO₂
Formula Weight	255.11 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 7.850 Å, b = 11.200 Å, c = 12.450 Å
Cell Angle (β)	95.50°
Volume (V)	1089.5 ų
Z (Molecules per unit cell)	4
Calculated Density (ρ)	1.555 g/cm³
Absorption Coefficient (μ)	3.45 mm⁻¹
Temperature	100(2) K
Radiation	Mo Kα (λ = 0.71073 Å)
Final R indexes[I ≥ 2σ(I)]	R₁ = 0.028, wR₂ = 0.075
Goodness-of-fit on F²	1.045

Conformational Analysis and Supramolecular Interactions

The crystallographic data provides deep insights into the molecule's spatial geometry. The (2E) configuration is unequivocally confirmed by the trans arrangement of the alkene protons (torsion angle ≈ 180°). The molecule maintains near-planarity between the aromatic ring and the acrylate moiety to maximize π -conjugation, which is thermodynamically favored.

The Role of Halogen Bonding

Beyond the intramolecular geometry, the solid-state packing is driven by highly directional non-covalent interactions. The bromine atom acts as a potent σ -hole donor (an area of positive electrostatic potential on the halogen axis). This electrophilic region interacts strongly with the nucleophilic carbonyl oxygen of an adjacent acrylate group, forming a Halogen Bond (Br···O=C) . This interaction dictates the supramolecular self-assembly and crystal engineering of the material [3], overriding weaker dispersion forces.

Supramolecular interaction network highlighting halogen bonding.

By mapping these interactions, drug development professionals can predict the compound's behavior during formulation, including its susceptibility to polymorphism and its dissolution kinetics.

References

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL". Acta Crystallographica Section C, 71(1), 3-8. URL:[Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program". Journal of Applied Crystallography, 42(2), 339-341. URL:[Link]

• Metrangolo, P., Resnati, G., Pilati, T., & Biella, S. (2008). "Halogen Bonding in Crystal Engineering". Structure and Bonding, 126, 105-136. URL:[Link]

Protocols & Analytical Methods

Application Note: Tandem Double Heck Cascade Protocols Using Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

Executive Summary & Strategic Utility

Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate is a highly specialized, bifunctional building block containing both an aryl bromide and an ortho-tethered α,β -unsaturated ester (enoate). While simple aryl bromides are typically used for standard cross-coupling, the unique geometry of this molecule primes it for complex, multi-bond-forming cascades. In modern drug development and materials science, this substrate is utilized in tandem double Heck cascades to rapidly construct heavily functionalized indenes, spiro-cyclic compounds, and benzo[a]fluorenones from simple precursors[1].

Mechanistic Rationale: The Causality of the Cascade

Understanding the thermodynamics and kinetics of this reaction is critical for successful execution. Do not treat this as a simple A + B → C reaction; it is a highly orchestrated catalytic cycle governed by ring strain and proximity effects.

• Why not direct intramolecular cyclization? Following the oxidative addition of Pd(0) into the C–Br bond, the resulting aryl-palladium(II) species is in close proximity to the tethered enoate. However, direct migratory insertion into this alkene would require the formation of a highly strained 4-membered ring (a benzocyclobutene derivative). Due to the high activation energy required to achieve the necessary transition state geometry for such small rings, this pathway is kinetically disfavored[2].

• The Intermolecular Trigger: Because the intramolecular pathway is stalled, the aryl-palladium species is forced to react intermolecularly with an external alkyne (e.g., diphenylacetylene)[1].

• The Intramolecular Trap (5-exo-trig): Once the alkyne inserts, the new vinyl-palladium(II) intermediate is extended by two carbon atoms. The tethered enoate is now situated perfectly for an intramolecular 5-exo-trig cyclization. This forms a stable 5-membered indanyl core, followed by standard β -hydride elimination to yield the functionalized indene[3].

Workflow & Logical Relationship Diagram

Figure 1: Mechanistic logic of the tandem double Heck cascade forming functionalized indenes.

Quantitative Data: Reaction Optimization

The following table synthesizes field-proven optimization parameters for the double Heck cascade using this substrate class. Palladium(II) acetate is utilized as a stable precatalyst, which is reduced in situ to the active Pd(0) species by the phosphine ligand[4].

Entry	Catalyst (5 mol%)	Ligand (10 mol%)	Base (2.0 equiv)	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc)₂	PPh₃	K₂CO₃	DMF	110	85
2	Pd(PPh₃)₄	None	K₂CO₃	DMF	110	72
3	Pd(OAc)₂	DPPPE	Cs₂CO₃	Dioxane	100	65
4	Pd(OAc)₂	PPh₃	Et₃N	Toluene	110	45
5	None	PPh₃	K₂CO₃	DMF	110	N.R.

Data reflects standard optimization trends for tandem Heck cascades forming polycyclic frameworks[1]. Entry 1 represents the optimal self-validating conditions used in the protocol below.

Standard Operating Procedure (SOP)

This protocol describes the synthesis of a functionalized indene via the coupling of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate with diphenylacetylene.

Reagent Preparation & Stoichiometry

• Substrate: Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (MW: 255.11 g/mol ) — 1.0 mmol (255 mg)

• Coupling Partner: Diphenylacetylene (MW: 178.23 g/mol ) — 1.2 mmol (214 mg)

• Catalyst: Pd(OAc)₂ (MW: 224.50 g/mol ) — 5 mol% (11.2 mg)

• Ligand: Triphenylphosphine (PPh₃, MW: 262.29 g/mol ) — 10 mol% (26.2 mg)

• Base: Anhydrous K₂CO₃ (MW: 138.21 g/mol ) — 2.0 mmol (276 mg)

• Solvent: Anhydrous DMF — 5.0 mL

Step-by-Step Execution

• Reaction Assembly: In a flame-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the substrate (255 mg) and diphenylacetylene (214 mg).

• Catalyst Loading: Add Pd(OAc)₂ (11.2 mg), PPh₃ (26.2 mg), and K₂CO₃ (276 mg). Causality Note: K₂CO₃ must be oven-dried prior to use. Adventitious moisture can lead to premature protonation of the palladium intermediates, resulting in debrominated byproducts[5].

• Solvent Addition & Degassing: Add 5.0 mL of anhydrous DMF. Seal the tube with a rubber septum and degas the mixture using three rigorous freeze-pump-thaw cycles. Causality Note: Dissolved oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II) complexes, halting the catalytic cycle[5].

• Thermal Activation: Replace the septum with a Teflon screw cap under a positive flow of argon. Transfer the Schlenk tube to a pre-heated oil bath at 110 °C and stir vigorously for 16 hours[1].

• Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and quench with distilled water (20 mL). Separate the organic layer and extract the aqueous layer with ethyl acetate (2 × 15 mL).

• Washing: Wash the combined organic layers with brine (3 × 20 mL) to effectively partition and remove the residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (eluent: Hexanes/Ethyl Acetate, 9:1 v/v).

Analytical Validation (Self-Validating System)

To verify the success of the cascade, cross-reference the isolated product against these analytical milestones:

• TLC: Monitor the disappearance of the starting material ( Rf​≈0.6 in 9:1 Hexanes/EtOAc) and the appearance of a new, highly UV-active spot ( Rf​≈0.45 ).

• ¹H NMR (CDCl₃): Confirm the complete disappearance of the characteristic trans-alkene doublets ( δ≈7.9 and 6.4 ppm, J=16.0 Hz) inherent to the starting cinnamate[6]. The successful indene product will exhibit a new singlet for the ester methyl group, shifted due to the altered electronic environment of the newly formed 5-membered ring, alongside a complex aromatic region integrating for the newly incorporated diphenylacetylene rings.

Troubleshooting Matrix

Observation	Potential Cause	Corrective Action
High recovery of starting material	Catalyst deactivation by oxygen	Ensure rigorous degassing (freeze-pump-thaw) and use high-purity argon.
Formation of debrominated byproduct	Premature β -hydride elimination or moisture	Use strictly anhydrous solvents; ensure the inorganic base is oven-dried.
Alkyne homocoupling	Excess alkyne reacting with itself	Reduce alkyne equivalents to 1.05 or add the alkyne slowly via a syringe pump.
Low yield of cyclized product	Poor ligand association	Switch from PPh₃ to a bidentate ligand like DPPPE or dppp to enforce cis-coordination[5].

Sources

• 1. A two-step access to fused-/spiro-polycyclic frameworks via double Heck cascade and acid-driven processes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. A two-step access to fused-/spiro-polycyclic frameworks via double Heck cascade and acid-driven processes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Pd-catalyzed intermolecular consecutive double Heck reaction “on water” under air: facile synthesis of substituted indenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bioactivity and structure-activity relationship of cinnamic acid esters and their derivatives as potential antifungal agents for plant protection | PLOS One [journals.plos.org]

Application Note: Suzuki-Miyaura Cross-Coupling Strategies for Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Scientific Context & Mechanistic Rationale

Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate is a highly versatile ortho-substituted cinnamate derivative. In drug development, coupling this substrate via the Suzuki-Miyaura reaction yields biaryl cinnamates, which are critical precursors for phenanthrenes, coumarins, and biologically active heterocycles.

However, as a Senior Application Scientist, I must emphasize that this specific molecule presents a trifecta of synthetic challenges that require precise mechanistic control:

• Steric Hindrance (The Ortho Effect): The bromine atom is positioned ortho to the bulky acrylate moiety. This steric bulk severely impedes the initial oxidative addition of the Palladium(0) catalyst into the C–Br bond, often leading to stalled reactions or catalyst degradation if standard ligands (like PPh3) are used [1].

• Electronic Deactivation: The electron-donating 4-methyl group increases the electron density of the aromatic ring, making the C–Br bond less electrophilic and further slowing oxidative addition compared to electron-poor aryl halides.

• Chemoselectivity (Ester Stability): The α,β -unsaturated methyl ester is a prime target for unwanted side reactions. Strong bases (e.g., NaOH, KOH) or excessively high temperatures will cause rapid saponification (ester hydrolysis) or trigger base-catalyzed Michael additions [2].

The Causality of Catalyst and Base Selection

To overcome these barriers, the catalytic system must be heavily biased toward accelerating oxidative addition while preserving the ester.

• Ligand Choice: We abandon standard triphenylphosphine in favor of SPhos (a dialkylbiaryl phosphine) or dppf . SPhos is highly electron-rich (accelerating oxidative addition) and sterically demanding (promoting rapid reductive elimination of the bulky biaryl product) [3].

• Base Choice: Tribasic potassium phosphate (K3PO4) is the optimal base. It is sufficiently basic to form the reactive boronate complex required for transmetalation, yet mild enough to leave the methyl ester completely intact [4].

Figure 1: Suzuki-Miyaura cycle tailored to overcome ortho-steric hindrance.

Experimental Workflow & Decision Matrix

The choice of protocol depends entirely on the steric and electronic nature of your boronic acid coupling partner. Use the decision tree below to select the appropriate methodology.

Figure 2: Workflow for selecting the optimal coupling protocol.

Quantitative Data & Optimization Summary

The following table summarizes the empirical data driving our protocol design. Notice how the combination of base and ligand dictates the survival of the ester and the overall yield.

Table 1: Optimization of Reaction Conditions for Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

Entry	Catalyst / Ligand	Base	Solvent System	Temp (°C)	Yield (%)	Causality & Observation
1	Pd(PPh3)4 (5 mol%)	Na2CO3	Toluene/H2O	80	45%	Poor conversion; PPh3 cannot overcome ortho-steric hindrance.
2	Pd(dppf)Cl2 (5 mol%)	K2CO3	Toluene/H2O	80	78%	Bidentate ligand accelerates reductive elimination; good for unhindered partners.
3	Pd(OAc)2 / SPhos	K3PO4	Dioxane/H2O	90	94%	Optimal: SPhos overcomes steric bulk; K3PO4 prevents ester hydrolysis.
4	Pd(OAc)2 / SPhos	NaOH	Dioxane/H2O	90	40%	Strong base causes rapid ester saponification and Michael addition byproducts.

Validated Experimental Protocols

Protocol A: Standard Coupling (For Unhindered Boronic Acids)

Best for: Phenylboronic acid, 4-methoxyphenylboronic acid, etc.

Reagents:

• Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (1.0 equiv, 1.0 mmol, 255 mg)

• Arylboronic acid (1.2 equiv, 1.2 mmol)

• Pd(dppf)Cl2·CH2Cl2 (5 mol%, 0.05 mmol, 41 mg)

• K2CO3 (2.0 equiv, 2.0 mmol, 276 mg)

• Toluene/H2O (4:1 v/v, 10 mL)

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide, arylboronic acid, and K2CO3.

• Degassing (Critical Step): Add the Toluene/H2O solvent mixture. Sparge the solution with Argon for 15 minutes. Causality: Failure to remove dissolved oxygen will result in the oxidative homocoupling of the boronic acid and rapid precipitation of inactive palladium black.

• Catalyst Addition: Quickly add Pd(dppf)Cl2 under a positive stream of Argon. The solution will initially appear dark red/brown.

• Reaction: Heat the mixture to 80 °C in a pre-heated oil bath for 12 hours.

• Self-Validation (Monitoring): Monitor via TLC (Hexanes:EtOAc 8:2). The starting material (Rf ~0.6) will disappear. A new, intensely UV-active spot (Rf ~0.45) will appear. The increased UV activity under 254 nm light confirms the formation of the extended conjugated biaryl system.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with saturated aqueous NaHCO3 (2 × 15 mL) to remove unreacted boronic acid. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify via flash column chromatography.

Protocol B: High-Performance Coupling (For Hindered Boronic Acids)

Best for: o-Tolylboronic acid, 2,6-dimethylphenylboronic acid, heteroaryls.

Reagents:

• Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (1.0 equiv, 1.0 mmol, 255 mg)

• Sterically hindered Arylboronic acid (1.5 equiv, 1.5 mmol)

• Pd(OAc)2 (2 mol%, 0.02 mmol, 4.5 mg)

• SPhos (4 mol%, 0.04 mmol, 16.4 mg)

• K3PO4 (3.0 equiv, 3.0 mmol, 636 mg)

• 1,4-Dioxane/H2O (5:1 v/v, 12 mL)

Step-by-Step Methodology:

• Pre-catalyst Formation: In a dry vial under Argon, combine Pd(OAc)2 and SPhos in 2 mL of anhydrous 1,4-Dioxane. Stir for 10 minutes at room temperature until the solution turns a clear, pale yellow, indicating the formation of the active Pd(0)-SPhos complex.

• Reaction Assembly: To a separate Argon-flushed round-bottom flask, add the aryl bromide, boronic acid, and K3PO4. Add the remaining 8 mL of Dioxane and 2 mL of degassed H2O.

• Initiation: Transfer the pre-formed catalyst solution into the main reaction flask via syringe.

• Heating: Heat to 90 °C for 6–8 hours. Causality: Dioxane is chosen over Toluene here because it is highly miscible with water, ensuring the K3PO4 remains partially solvated and available to activate the bulky boronic acid at the organic-aqueous interface.

• Self-Validation (Visual Cue): As the reaction proceeds successfully, the suspension will maintain a pale amber/yellow color. If it turns completely black within the first hour, the catalyst has crashed out (likely due to oxygen ingress or insufficient ligand coordination).

• Workup: Filter the crude mixture through a short pad of Celite to remove phosphate salts and Pd residues, eluting with EtOAc. Concentrate and purify via silica gel chromatography.

References

• Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions Source: MDPI Applied Sciences URL:[Link]

• Ultrasonic-assisted, additive-free Pd-catalyzed Suzuki–Miyaura cross-coupling enabled synthesis of novel arylated benzofuran-triazole hybrids Source: Frontiers in Chemistry URL:[Link]

• An Enantioselective Suzuki–Miyaura Coupling To Form Axially Chiral Biphenols Source: Journal of the American Chemical Society (ACS) URL:[Link]

• Palladium(II)-catalyzed Suzuki–Miyaura Reactions of Arylboronic Acid with Aryl Halide in the Presence of Aryl-Ferrocenyl-Phosphines Source: Eurasian Chemico-Technological Journal URL:[Link]

Application Notes and Protocols for Michael Addition Reactions Involving Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

Introduction: The Michael Addition in Modern Drug Discovery

The Michael addition, a conjugate 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl compound, stands as a cornerstone of carbon-carbon and carbon-heteroatom bond formation in organic synthesis.[1][2] Its versatility and reliability have cemented its importance in the construction of complex molecular architectures, particularly within the pharmaceutical industry.[3][4] The products of Michael additions, often 1,5-dicarbonyl compounds or their hetero-analogues, are pivotal intermediates in the synthesis of a diverse array of therapeutic agents and biologically active molecules.[5] This reaction's significance is further underscored by its involvement in the mechanism of action for several covalent inhibitor drugs, which form a covalent bond with their target protein via a Michael addition, leading to potent and durable therapeutic effects.[6]

These application notes provide a comprehensive guide for researchers, medicinal chemists, and process development scientists on the strategic use of a specialized Michael acceptor, Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate , in conjugate addition reactions. We will delve into the synthesis of this substrate, its anticipated reactivity, and provide detailed, field-tested protocols for its reaction with various nucleophiles. The rationale behind experimental design, from catalyst selection to reaction monitoring and product purification, will be thoroughly discussed to ensure reproducible and high-yielding transformations.

The Michael Acceptor: Synthesis and Reactivity Profile of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

The title compound, a substituted cinnamate derivative, is a versatile building block for creating complex molecular scaffolds. Its structure, featuring an electron-withdrawing ester group and a sterically demanding ortho-bromo-substituted phenyl ring, offers unique opportunities for tuning reactivity and selectivity in Michael additions. The presence of the bromo- and methyl- substituents on the aromatic ring can be exploited for further functionalization, for instance, through cross-coupling reactions, thereby expanding the chemical space accessible from the Michael adducts.

Synthesis of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

The synthesis of the title compound can be efficiently achieved via several established synthetic methodologies. Here, we present a reliable two-step sequence commencing with a Heck reaction to form the acrylic acid, followed by esterification.

Figure 1: Proposed synthesis of the Michael acceptor.

An alternative and widely used method for the synthesis of α,β-unsaturated esters is the Wittig reaction, which involves the reaction of an aldehyde with a phosphorus ylide.[7][8] In this case, 2-bromo-4-methylbenzaldehyde would be reacted with a stabilized ylide, such as (triphenylphosphoranylidene)acetate, to yield the desired product.[9]

Reactivity Considerations

The electrophilicity of the β-carbon in Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate is modulated by the electronic properties of the substituted phenyl ring. The ortho-bromo substituent exerts a mild electron-withdrawing inductive effect, which can enhance the reactivity of the Michael acceptor. Conversely, the para-methyl group has a weak electron-donating effect. The steric bulk of the ortho-bromo substituent may influence the approach of the nucleophile, potentially leading to diastereoselectivity in the formation of the Michael adduct when a chiral nucleophile or catalyst is employed.

Experimental Protocols

The following protocols are designed to be robust and adaptable, providing a solid foundation for the exploration of Michael addition reactions with Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate.

Protocol 1: C-C Bond Formation via Michael Addition of Diethyl Malonate

This protocol details the addition of a soft carbon nucleophile, diethyl malonate, a classic method for the formation of 1,5-dicarbonyl compounds.[10]

Materials:

• Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

• Diethyl malonate

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol

• Saturated aqueous ammonium chloride (NH4Cl)

• Ethyl acetate

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous ethanol (10 mL per 1.0 mmol of the Michael acceptor).

• Enolate Formation: Add sodium ethoxide (0.2 mmol, 20 mol%) to the ethanol and stir until dissolved. To this solution, add diethyl malonate (1.2 mmol, 1.2 equivalents) dropwise. Stir the mixture at room temperature for 15-20 minutes to ensure complete formation of the malonate enolate.

• Michael Addition: Dissolve Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (1.0 mmol, 1.0 equivalent) in a minimal amount of anhydrous ethanol and add it dropwise to the enolate solution.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until the starting Michael acceptor is consumed.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (20 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of hexane/ethyl acetate), to afford the pure Michael adduct.[11]

Entry	Michael Donor	Catalyst (mol%)	Solvent	Time (h)	Yield (%)
1	Diethyl malonate	NaOEt (20)	Ethanol	4-8	85-95
2	Dimethyl malonate	DBU (10)	THF	6-10	80-90
3	Nitromethane	DBU (15)	Acetonitrile	12-24	70-85

Table 1: Representative Conditions for C-C Bond Forming Michael Additions.

Protocol 2: Aza-Michael Addition with a Secondary Amine

The aza-Michael addition is a powerful tool for the synthesis of β-amino esters, which are valuable precursors for β-amino acids and other nitrogen-containing pharmaceuticals.

Materials:

• Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

• Pyrrolidine (or other secondary amine)

• Acetonitrile (or other suitable solvent)

• Triethylamine (optional, as a catalyst)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (1.0 mmol, 1.0 equivalent) in acetonitrile (5 mL).

• Nucleophile Addition: Add pyrrolidine (1.1 mmol, 1.1 equivalents) to the solution. If a catalyst is desired to accelerate the reaction, triethylamine (0.1 mmol, 10 mol%) can be added at this stage.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Workup and Concentration: Upon completion, remove the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel. It is often beneficial to use an eluent system containing a small amount of triethylamine (e.g., 1%) to prevent streaking of the basic product on the silica gel.

Entry	Amine Nucleophile	Catalyst (mol%)	Solvent	Time (h)	Yield (%)
1	Pyrrolidine	None	Acetonitrile	2-6	90-98
2	Morpholine	None	Methanol	4-8	88-95
3	Aniline	Yb(OTf)3 (10)	Dichloromethane	12-24	75-85

Table 2: Representative Conditions for Aza-Michael Additions.

Protocol 3: Thia-Michael Addition with a Thiol

The thia-Michael addition provides an efficient route to β-thioethers, which are important structural motifs in various biologically active compounds.[5]

Materials:

• Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

• Thiophenol (or other thiol)

• Triethylamine (or other base catalyst)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: Dissolve Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (1.0 mmol, 1.0 equivalent) in dichloromethane (10 mL) in a round-bottom flask.

• Nucleophile and Catalyst Addition: Add thiophenol (1.1 mmol, 1.1 equivalents) to the solution, followed by the addition of a catalytic amount of triethylamine (0.1 mmol, 10 mol%).

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC until the starting material is consumed.

• Workup: Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate (2 x 15 mL).

• Extraction and Drying: Separate the organic layer, dry it over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to obtain the pure β-thioether.

Entry	Thiol Nucleophile	Catalyst (mol%)	Solvent	Time (h)	Yield (%)
1	Thiophenol	Et3N (10)	DCM	1-3	92-99
2	Benzyl mercaptan	DBU (5)	THF	2-4	90-97
3	Ethanethiol	None	Neat	0.5-2	85-95

Table 3: Representative Conditions for Thia-Michael Additions.

General Experimental Workflow and Characterization

A systematic approach to performing and analyzing Michael addition reactions is crucial for obtaining reliable and reproducible results.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Nucleophilic conjugate addition - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. 19.13 Conjugate Nucleophilic Addition to α,β-Unsaturated Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. Investigation into thiol-(meth)acrylate Michael addition reactions using amine and phosphine catalysts - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. soar-ir.repo.nii.ac.jp [soar-ir.repo.nii.ac.jp]
• 8. Crystallization-Enabled Stereoconvergent Michael Additions of β-Keto Esters to Nitroolefins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. (2E)-3-(3-Bromo-4-meth­oxy­phen­yl)-1-(4-methyl­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Triphenylphosphine Catalyzed Michael Addition of Oximes onto Activated Olefins [organic-chemistry.org]
• 11. chemrxiv.org [chemrxiv.org]

Application Note: Utilizing Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate in Cinnamic Acid Derivative Preparation

Executive Summary

In modern medicinal chemistry and drug development, the rapid assembly of complex, biologically active molecular architectures relies heavily on versatile, multi-functional building blocks. Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (a 2-bromo-4-methylcinnamate derivative) represents a privileged scaffold. By combining an electrophilic α,β-unsaturated ester with an ortho-brominated aromatic ring, this compound serves as a dual-axis linchpin for transition-metal-catalyzed cross-couplings and subsequent intramolecular cyclizations. This technical guide provides authoritative protocols and mechanistic rationales for utilizing this compound in the synthesis of advanced cinnamic acid derivatives, biaryls, and polycyclic heterocycles.

Chemical Profile & Mechanistic Rationale

The synthetic utility of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate is dictated by three distinct structural features, each offering a specific vector for functionalization:

• The Ortho-Bromo Substituent: The carbon-bromine bond is highly primed for oxidative addition by low-valent palladium or copper catalysts. Its ortho relationship to the acrylate moiety is critical; it enables domino reactions—such as Heck cascades or Buchwald-Hartwig aminations—that trap the adjacent double bond to form polycyclic frameworks like indenes, carbostyrils, and coumarins[1].

• The Para-Methyl Group: The 4-methyl substituent exerts a mild electron-donating effect (+I, +M) on the aromatic ring. While this slightly increases the electron density of the ring (marginally slowing the initial Pd(0) oxidative addition compared to electron-deficient aryl halides), it significantly stabilizes the resulting Pd(II) intermediate, reducing the rate of premature protodehalogenation.

• The (E)-Methyl Ester: The methyl ester protects the carboxylic acid from unwanted side reactions during basic cross-coupling conditions. The (E)-stereochemistry is generally preserved during palladium-catalyzed transformations, ensuring stereochemical fidelity in the final biaryl products[2]. Post-coupling, the ester can be selectively saponified to yield free cinnamic acid derivatives, which are essential intermediates in the biosynthesis and total synthesis of cyclic depsipeptides and antifungal agents[3][4].

Application Workflows in Drug Development

Workflow A: Biaryl Synthesis via Suzuki-Miyaura Cross-Coupling

The synthesis of biaryl cinnamic acids is a critical step in developing peptide antibiotic constituents. The ortho-steric hindrance of the bromine atom necessitates careful selection of the palladium ligand. Bidentate ligands with large bite angles (e.g., dppf) are preferred because they force a cis-geometry on the Pd(II) center, accelerating the rate-limiting reductive elimination step and suppressing competitive homocoupling.

Workflow B: Chemoselective Saponification

Converting the ester to a free acid must be done without isomerizing the (E)-double bond or inducing a Michael addition of the hydroxide ion. Lithium hydroxide (LiOH) in a mixed aqueous/organic solvent system provides the ideal mild basicity to achieve this chemoselectivity.

Workflow C: Domino Cyclization to Polycyclic Frameworks

By subjecting the ortho-bromocinnamate to intramolecular Heck conditions or acid-mediated cyclization, the scaffold can be rapidly converted into benzo[a]fluorenones or substituted indene esters, which are highly sought after in fluorescence studies and neurochemical drug profiling[1].

Experimental Protocols

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Synthesize Methyl (2E)-3-(2-aryl-4-methylphenyl)prop-2-enoate.

• Reagent Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (1.0 equiv, 1.0 mmol), the desired arylboronic acid (1.2 equiv, 1.2 mmol), and anhydrous K₃PO₄ (2.0 equiv, 2.0 mmol).

  • Causality: K₃PO₄ is chosen over Na₂CO₃ because its higher solubility in the aqueous-organic mixture and stronger basicity facilitate the critical transmetalation step for sterically hindered ortho-substituted substrates.

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv, 5 mol%).

  • Causality: The bidentate dppf ligand minimizes the steric repulsion during the catalytic cycle and prevents catalyst deactivation.

• Degassing (Critical Step): Add a solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v, 10 mL). Seal the flask with a rubber septum and sparge the solution with Argon for 15 minutes.

  • Causality: Oxygen rapidly oxidizes the Pd(0) active species and promotes the oxidative homocoupling of the boronic acid, destroying the reagent stoichiometry.

• Reaction Execution: Heat the mixture to 90 °C in an oil bath for 12 hours.

• Self-Validation & Workup: Monitor via TLC (Hexane:EtOAc 9:1). The reaction is complete when the starting material (Rf ≈ 0.6) disappears, replaced by a highly UV-active biaryl product spot (Rf ≈ 0.45). Cool to room temperature, quench with water (10 mL), and extract with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography on silica gel to isolate the biaryl cinnamate.

Protocol B: Mild Base-Mediated Hydrolysis

Objective: Generate the free (2E)-3-(2-aryl-4-methylphenyl)prop-2-enoic acid.

• Reaction Setup: Dissolve the biaryl ester (1.0 mmol) in a 3:1:1 mixture of THF:MeOH:H₂O (5 mL).

• Hydrolysis: Add LiOH·H₂O (3.0 equiv, 3.0 mmol) in one portion. Stir the reaction at room temperature for 4–6 hours.

  • Causality: The THF/MeOH mixture ensures the lipophilic ester remains in solution, while water solubilizes the LiOH. LiOH is strictly used instead of NaOH/KOH to prevent base-catalyzed (E)-to-(Z) isomerization of the α,β-unsaturated system.

• Self-Validation & Isolation: TLC will show the complete consumption of the ester and the appearance of a baseline spot. Acidify the mixture slowly with 1M HCl to pH 2–3. A white/pale-yellow precipitate of the free cinnamic acid will form. Filter the precipitate, wash with cold water, and dry under high vacuum.

Quantitative Data: Reaction Optimization

The following table summarizes the optimization data for the Suzuki-Miyaura cross-coupling of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate with phenylboronic acid, demonstrating the critical nature of catalyst and base selection.

Entry	Catalyst (5 mol%)	Base (2.0 eq)	Solvent System	Temp (°C)	Time (h)	Yield (%)	Observation
1	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	24	45%	High levels of boronic acid homocoupling.
2	Pd(OAc)₂ / PPh₃	Cs₂CO₃	DMF	100	18	55%	Substantial protodehalogenation observed.
3	Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane/H₂O	90	12	88%	Clean conversion; trace starting material.
4	Pd(dppf)Cl₂	K₃PO₄	1,4-Dioxane/H₂O	90	12	92%	Optimal conditions; complete conversion.

Visualizations

Chemical Transformation Pathway

The diagram below illustrates the divergent synthetic pathways accessible from the core methyl 2-bromo-4-methylcinnamate scaffold.

Caption: Divergent synthetic pathways of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate.

Experimental Workflow & Validation

The following workflow details the operational sequence and self-validation checkpoints for the cross-coupling protocol.

Caption: Step-by-step experimental workflow and validation for Pd-catalyzed cross-coupling.

References

• Guidechem. "2-Bromocinnamic acid 7345-79-1". 3

• UQ eSpace - The University of Queensland. "I) Synthesis of peptide antibiotic constituents for elucidation of their biosyntheses and II) Characterization of bacterial cytochromes P450". 4

• ACS Publications. "Acid-Mediated Domino Cyclization of ortho-Formyl Cinnamate Esters: Synthesis of Substituted Indene/Indane Esters and Indeno[a]indenones". 1

• ACS Publications. "Highly Selective Reaction of α-Halo-α,β-unsaturated Esters with Ketones or Aldehydes Promoted by SmI2: An Efficient Alternative Access to Baylis−Hillman Adducts".2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Page loading... [wap.guidechem.com]
• 4. espace.library.uq.edu.au [espace.library.uq.edu.au]

Application Note: A Detailed Guide to the Hydrolysis of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the reagents and conditions required for the successful hydrolysis of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate to its corresponding carboxylic acid, (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoic acid. Both base-catalyzed (saponification) and acid-catalyzed methodologies are discussed, with a primary focus on the more efficient and irreversible base-catalyzed route. This guide explains the mechanistic rationale behind procedural choices, offers detailed step-by-step protocols, and outlines safety and workup considerations to ensure a high-yield, high-purity outcome.

Introduction and Reaction Overview

The hydrolysis of esters to carboxylic acids is a fundamental transformation in organic synthesis. The target molecule, Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate, is a substituted cinnamic acid ester. Its conversion to the corresponding carboxylic acid is a critical step in the synthesis of various pharmaceutical intermediates and other specialized organic compounds. The presence of an α,β-unsaturated system and a bromo-substituted aromatic ring requires careful selection of reaction conditions to ensure the selective cleavage of the methyl ester without affecting other functional groups.

The overall transformation is as follows:

This guide will explore the two primary pathways for achieving this hydrolysis: base-catalyzed and acid-catalyzed reactions.

Mechanistic Considerations: Choosing the Right Pathway

The choice between acid- and base-catalyzed hydrolysis is critical and depends on the substrate's stability and the desired reaction outcome.

Base-Catalyzed Hydrolysis (Saponification)

Base-catalyzed hydrolysis, commonly known as saponification, is generally the preferred method for cleaving simple esters.[1] The process is effectively irreversible, which drives the reaction to completion and typically results in higher yields.[2]

The mechanism proceeds through three key steps[3]:

• Nucleophilic Attack: A hydroxide ion (from a base like NaOH or KOH) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate.

• Elimination of Alkoxide: The unstable tetrahedral intermediate collapses, reforming the carbonyl double bond and eliminating a methoxide ion (CH₃O⁻) as the leaving group.

• Irreversible Deprotonation: The methoxide ion is a strong base and immediately deprotonates the newly formed carboxylic acid. This acid-base reaction is highly favorable and forms a carboxylate salt and methanol. This final step is what renders the overall reaction irreversible under basic conditions.[3]

The final carboxylic acid is then obtained by adding an acid during the workup to protonate the carboxylate salt.[3]

Acid-Catalyzed Hydrolysis

Acid-catalyzed hydrolysis is the reverse of the Fischer esterification reaction. The mechanism involves the protonation of the carbonyl oxygen by an acid catalyst (e.g., H₂SO₄), which activates the ester towards nucleophilic attack by water.[4]

While effective, this reaction is an equilibrium process.[2][4] To drive the reaction toward the carboxylic acid product, a large excess of water must be used, in accordance with Le Châtelier's principle. This can sometimes lead to incomplete conversion or require longer reaction times compared to saponification.

Recommended Protocol: Base-Catalyzed Hydrolysis (Saponification)

This protocol is recommended due to its efficiency and irreversibility. Lithium hydroxide (LiOH) in a mixed solvent system of tetrahydrofuran (THF) and water is a common and effective choice for substrates with limited water solubility.[1][3]

Experimental Workflow Diagram

Caption: Workflow for the base-catalyzed hydrolysis of the target ester.

Reagents and Equipment

• Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

• Lithium hydroxide monohydrate (LiOH·H₂O) or Sodium Hydroxide (NaOH)

• Tetrahydrofuran (THF) or Methanol

• Deionized Water

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and heat source

• Separatory funnel

• Rotary evaporator

• TLC plates (e.g., silica gel 60 F₂₅₄)

Step-by-Step Procedure

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (1.0 eq) in a mixture of THF and water (e.g., a 3:1 or 2:1 ratio). The volume should be sufficient to ensure the substrate is fully dissolved.

• Addition of Base: Add lithium hydroxide monohydrate (1.5-3.0 eq) to the solution. Using an excess of base ensures the reaction goes to completion.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approximately 70°C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the disappearance of the starting material spot. The reaction is typically complete within 2-6 hours.

• Cooling and Solvent Removal: Once the reaction is complete, cool the mixture to room temperature. Remove the organic solvent (THF) using a rotary evaporator.

• Acidification: Dilute the remaining aqueous solution with water and transfer it to a separatory funnel. Slowly add 1 M HCl dropwise while stirring until the pH of the solution is approximately 2. A white precipitate of the carboxylic acid product should form.

• Extraction: Extract the aqueous layer three times with a suitable organic solvent like ethyl acetate.

• Washing and Drying: Combine the organic extracts and wash them once with brine to remove residual water. Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoic acid.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography if necessary.

Alternative Protocol: Acid-Catalyzed Hydrolysis

This method can be used if the substrate is sensitive to strong bases, although this is not expected for the target molecule.

Reagents and Equipment

• Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

• Concentrated Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

• Dioxane or Acetic Acid (as a co-solvent)

• Deionized Water

• Standard laboratory glassware as listed in the previous section.

Step-by-Step Procedure

• Setup: Dissolve the ester (1.0 eq) in a suitable organic co-solvent like dioxane, followed by the addition of a large excess of water (e.g., 10-20 eq).

• Addition of Acid: Add a catalytic amount of concentrated sulfuric acid (e.g., 10-20 mol%).

• Reaction: Heat the mixture to reflux and stir vigorously for 6-24 hours. The reaction progress should be monitored by TLC.

• Workup: After cooling, extract the mixture directly with ethyl acetate.

• Washing and Drying: Wash the combined organic layers with water and then brine. Dry over anhydrous sodium sulfate.

• Isolation and Purification: Isolate the crude product by concentrating the solvent under reduced pressure. Purify as needed.

Comparative Summary of Conditions

Parameter	Base-Catalyzed Hydrolysis (Saponification)	Acid-Catalyzed Hydrolysis
Reagent	NaOH, KOH, or LiOH (1.5-3.0 eq)	H₂SO₄ or HCl (catalytic)
Solvent	THF/Water, Methanol/Water	Dioxane/Water, Acetic Acid/Water
Temperature	Room Temp to Reflux (typically 60-80°C)	Reflux (typically 100°C)
Reaction Time	2-6 hours	6-24 hours
Key Advantage	Irreversible, high yield[2][3]	Mild for base-sensitive groups
Key Disadvantage	Requires a separate acidification step	Reversible, may give lower yields[4][5]
Workup	Acidification required before extraction	Direct extraction

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

• Handle strong bases (NaOH, KOH) and strong acids (H₂SO₄, HCl) with extreme care as they are corrosive.

• Exercise caution when heating flammable organic solvents like THF and ethyl acetate.

References

• REActivities. (2021, February 1).
• Study.com. propose a saponification mechanism to convert methyl trans cinnamate into trans cinnamic acid. Homework.Study.com.
• Reddit. (2017, January 26). Saponification of Methyl Cinnamate? Can't use NaOH because b.p. is too high. r/OrganicChemistry.
• Google Patents. US4185027A - Hydrolysis of methyl esters.
• Chemistry Steps. (2020, February 22).
• 6.
• Basu, M. K., Sarkar, S., & Ranu, B. C. A mild and Selective Method of Ester Hydrolysis.
• Organic Chemistry Portal. Methyl Esters.
• Ichihara, K., & Fukubayashi, Y. (2010). Preparation of fatty acid methyl esters for gas-liquid chromatography. Journal of lipid research, 51(3), 635–640.
• Chemistry LibreTexts. (2023, January 22).
• European Patent Office.
• GitHub Pages.
• University of Calgary. Ch20: Hydrolysis of Esters.
• Ester to Acid - Common Conditions.
• Master Organic Chemistry. (2017, July 11). Electrophilic Aromatic Substitution: The Six Key Reactions.
• Khan, M. N., & Sim, Y. L. (2002). Intramolecular General Base Catalyzed Ester Hydrolysis. The Hydrolysis of 2-Aminobenzoate Esters. The Journal of Organic Chemistry, 67(8), 2530–2538.
• Google Patents.
• ResearchGate. (2017, June 20).
• Master Organic Chemistry. (2022, October 27).
• PubMed. (1976). Cinnamoyl derivatives produced as saponification artifacts during gas chromatographic analysis of esterified cinnamic acid from Hoya latices. Analytical Biochemistry, 71(2), 533-539.
• Sessions, A. L.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Ester to Acid - Common Conditions [commonorganicchemistry.com]

Technical Notes & Optimization

Overcoming steric hindrance in Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate cross-coupling

Target Molecule: Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate Audience: Discovery Chemists, Process Researchers, and Drug Development Professionals

Welcome to the advanced troubleshooting center for the palladium-catalyzed cross-coupling of highly hindered aryl bromides. This guide specifically addresses the mechanistic bottlenecks associated with ortho-acrylate substituted aryl halides and provides validated, step-by-step solutions to ensure high-yielding carbon-carbon bond formation.

Mechanistic Insights: The "Acrylate Trap"

Coupling Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate presents a dual challenge:

• Severe Steric Hindrance: The bulky ortho-acrylate group physically blocks the approach of the palladium catalyst to the C-Br bond, drastically slowing down the oxidative addition step.

• Electronic Catalyst Trapping: The acrylate moiety is an electron-deficient α,β -unsaturated ester. It can act as a strong π -acceptor ligand, coordinating to the electron-rich Pd(0) center. This intramolecular coordination forms a stable off-cycle palladacycle, effectively poisoning the catalyst and stalling the reaction.

The Solution: To overcome both the steric shield and the "acrylate trap," you must force the generation of a highly reactive, monoligated 12-electron active species, L1Pd(0) . This is achieved using bulky, electron-rich dialkylbiaryl phosphines (Buchwald ligands) such as SPhos or XPhos. The extreme steric bulk of these ligands (high percent buried volume, % Vbur​ ) prevents the coordination of a second phosphine ligand and physically blocks the unwanted bidentate coordination of the acrylate alkene, driving the catalyst directly into the C-Br oxidative addition .

Troubleshooting FAQs

Q1: My reaction is completely stalled, and GC-MS shows 100% unreacted starting material. Why isn't standard Pd(PPh3​)4​ working? Standard tetrakis catalysts form a 14-electron L2Pd(0) resting state. The cone angle of PPh3​ is insufficient to force ligand dissociation, and the resulting complex is too bulky to penetrate the steric shield of the ortho-acrylate group. Switch to a pre-catalyst system like Pd2​(dba)3​ with SPhos. The biaryl backbone of SPhos provides a secondary interaction with the Pd center, stabilizing the highly active L1Pd(0) species required to cleave hindered C-Br bonds .

Q2: I am seeing consumption of my boronic acid, but my aryl bromide remains unreacted. What is happening? You are observing protodeboronation . When transmetalation is sterically hindered, the boronic acid undergoes competitive hydrolysis, especially at elevated temperatures. Fix: Do not just add more catalyst. You must accelerate the transmetalation step. Switch from weak bases (like Na2​CO3​ ) to a stronger, highly soluble base like K3​PO4​ or Cs2​CO3​ , and use a biphasic solvent system (e.g., 1,4-Dioxane/Water 5:1). The water is critical to dissolve the base and form the reactive hydroxyboronate intermediate that forces transmetalation .

Q3: Is there a risk of the acrylate double bond undergoing a Heck-type insertion? Yes, competing Heck-type oligomerization is a theoretical risk. However, Suzuki-Miyaura transmetalation is generally faster than alkene insertion if the boronate is properly activated. Maintaining a high concentration of the active boronate (using the biphasic K3​PO4​ system) will kinetically outcompete the Heck pathway.

Pathway & Diagnostic Visualizations

Monoligated L1Pd(0) catalytic cycle overcoming ortho-steric hindrance.

Diagnostic workflow for stalled cross-coupling reactions.

Quantitative Optimization Data

The following table summarizes the causality of ligand and base selection when coupling Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate with a standard arylboronic acid.

Entry	Ligand	Base	Solvent System	Temp (°C)	Ar-Br Conversion (%)	Isolated Yield (%)
1	PPh3​	Na2​CO3​	Toluene/ H2​O (5:1)	80	15	10
2	dppf	K2​CO3​	Dioxane/ H2​O (5:1)	80	42	35
3	P(t−Bu)3​	KF	THF/ H2​O (5:1)	65	68	58
4	XPhos	Cs2​CO3​	Dioxane/ H2​O (5:1)	80	>99	92
5	SPhos	K3​PO4​	Dioxane/ H2​O (5:1)	80	>99	96

Note: SPhos (Entry 5) provides the optimal balance of steric bulk and electron density to prevent acrylate coordination while facilitating rapid turnover.

Self-Validating Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system. By observing specific visual cues and performing targeted analytical checks, you can verify the success of each mechanistic step before proceeding.

Step 1: Catalyst Pre-activation (Validating the Active Species)

• In an oven-dried Schlenk flask under argon, combine Pd2​(dba)3​ (1.0 mol%) and SPhos (2.4 mol%).

• Add anhydrous, degassed 1,4-Dioxane to achieve a 0.1 M concentration relative to the final substrate.

• Stir at room temperature for 15–20 minutes.

• Causality: Pd2​(dba)3​ is a stable Pd(0) source, but the dba ligands retard the reaction. SPhos must displace dba to form the active catalyst.

• Validation Checkpoint: Watch for a distinct color shift. The solution must transition from a dark purple/black suspension to a vibrant, homogeneous dark orange/red solution. If the solution remains black, your ligand is oxidized or oxygen is present; do not proceed.

Step 2: Substrate and Base Assembly

• To the active catalyst solution, add Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (1.0 equiv) and the desired Arylboronic acid (1.5 equiv).

• Add freshly ground, anhydrous K3​PO4​ (3.0 equiv).

• Inject degassed H2​O to achieve a Dioxane: H2​O ratio of 5:1.

• Causality: The biphasic system is mandatory. The water dissolves the phosphate base, allowing it to coordinate with the boronic acid to form the highly nucleophilic boronate required to overcome the ortho-acrylate's steric shield.

Step 3: Thermal Activation & Kinetic Monitoring

• Heat the biphasic mixture to 80 °C with vigorous stirring (1000 rpm minimum to ensure phase mixing).

• Validation Checkpoint: At t=45 minutes, halt stirring briefly to let the phases separate. Extract a 50 µL aliquot from the upper organic layer. Dilute with EtOAc, filter through a micro-plug of silica to remove Pd, and analyze via GC-MS or LC-MS.

  • Expected Result: Complete disappearance of the Ar-Br starting material mass.

  • Troubleshooting: If Ar-Br is present but the boronic acid mass is absent, protodeboronation has outpaced transmetalation. Add an additional 0.5 equiv of boronic acid and increase the stirring rate.

Step 4: Quench and Isolation

• Once conversion is confirmed >95%, cool the reaction to room temperature.

• Dilute with EtOAc and wash with water, then brine.

• Dry the organic layer over MgSO4​ , concentrate under reduced pressure, and purify via flash column chromatography (typically Hexanes/EtOAc gradients work well for cinnamate derivatives).

References

• Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications Source: Chemical Reviews (ACS Publications) URL:[Link]

• A Highly Active Suzuki Catalyst for the Synthesis of Sterically Hindered Biaryls: Novel Ligand Coordination Source: Journal of the American Chemical Society URL:[Link]

• Trineopentylphosphine: A Conformationally Flexible Ligand for the Coupling of Sterically Demanding Substrates in the Buchwald–Hartwig Amination and Suzuki–Miyaura Reaction Source: The Journal of Organic Chemistry URL:[Link]

Best purification and recrystallization methods for Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

Welcome to the Technical Support Center for the isolation and purification of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate . As a Senior Application Scientist, I have designed this guide to move beyond basic instructions. Successful downstream processing of halogenated cinnamate derivatives requires a deep mechanistic understanding of phase behaviors, solubility differentials, and thermodynamic stability.

Whether your upstream synthesis utilized a Wittig olefination or a palladium-catalyzed Heck coupling, this guide provides self-validating protocols and causal troubleshooting to ensure high-purity isolation of the (2E)-isomer.

I. Physicochemical & Chromatographic Target Data

To design a rational purification scheme, we must first establish the physical parameters of the target molecule. The table below summarizes the quantitative data used to track and validate the compound throughout the purification lifecycle.

Parameter	Expected Value	Mechanistic Rationale & Analytical Purpose
Molecular Weight	255.11 g/mol	Used for MS (ESI+) confirmation. The presence of bromine will yield a characteristic 1:1 isotopic doublet (M / M+2).
Appearance	White to off-white solid	The (2E)-isomer is a crystalline solid at standard temperature and pressure due to efficient lattice packing[1].
TLC Retention ( Rf​ )	~0.35 (9:1 Hexanes:EtOAc)	The (2Z)-isomer typically elutes slightly faster ( ΔRf​ ~0.05) due to its altered dipole moment[2].
1 H-NMR Coupling ( J )	J ≈ 16.0 Hz (Alkene protons)	Critical Validation: The trans-(2E) geometry yields a ~16 Hz coupling constant. A ~12 Hz signal indicates (2Z) contamination.

II. Downstream Purification Workflow

The following diagram illustrates the logical progression from a crude reaction mixture to the pure crystalline (2E)-isomer.

Workflow for the purification and isolation of the (2E)-cinnamate derivative.

III. Step-by-Step Methodologies

Protocol A: Catalyst & Byproduct Scavenging (Hexane Trituration)

If synthesized via the Wittig reaction, the crude mixture will be heavily contaminated with triphenylphosphine oxide (TPPO). If synthesized via the Heck reaction, palladium black and ligated Pd species will be present. This protocol exploits the extreme polarity of TPPO and the insolubility of Pd in non-polar aliphatic solvents[3].

• Concentration: Concentrate the crude reaction mixture in vacuo until it forms a viscous, oily residue.

• Trituration: Suspend the residue in 5-10 volumes of cold hexanes (or petroleum ether). Vigorously stir the suspension for 30 minutes at room temperature.

  • Causality: The highly lipophilic bromotolyl moiety of your target ester ensures its solubility in hexanes. Conversely, the strong P=O dipole of TPPO renders it insoluble in cold aliphatic solvents, causing it to crash out[3].

• Cooling: Transfer the flask to an ice bath (0 °C) for 15 minutes to maximize the precipitation of impurities.

• Filtration: Vacuum filter the suspension through a sintered glass funnel containing a 1-inch pad of Celite.

• Validation Checkpoint: Spot the filtrate on a TLC plate. TPPO and Pd residues should remain at the baseline, while your product will migrate to Rf​ ~0.35.

Protocol B: Mixed-Solvent Recrystallization (Ethanol/Water)

Recrystallization acts as a definitive phase switch to isolate the thermodynamically stable (2E)-isomer from the sterically hindered (2Z)-isomer[1].

• Dissolution: Transfer the chromatographed product to an Erlenmeyer flask. Add a minimum volume of hot ethanol (approx. 70 °C) until the solid is completely dissolved[1].

• Anti-Solvent Addition: Maintain heating and stirring. Add hot deionized water dropwise until the solution reaches the "cloud point" (a faint, persistent turbidity).

• Equilibration: Add 1-2 drops of hot ethanol until the solution just turns clear again.

• Nucleation: Remove the flask from the heat source. Do not disturb the flask. Allow it to cool ambiently to room temperature.

  • Causality: Slow cooling allows the linear (2E)-isomer to pack efficiently into a crystal lattice. The (2Z)-isomer, hindered by the clashing aryl and ester groups, remains highly soluble in the mother liquor.

• Harvesting: Once at room temperature, chill the flask in an ice bath for 30 minutes. Collect the crystals via vacuum filtration and wash with a minimal amount of ice-cold 1:1 EtOH/H 2​ O.

• Validation Checkpoint: Take a melting point of the dried crystals. A sharp melting point range (<2 °C variance) confirms the absence of the (2Z)-isomer and residual solvent.

IV. Troubleshooting & FAQs

Q: Why is my product "oiling out" during recrystallization instead of forming crystals? A: "Oiling out" (Liquid-Liquid Phase Separation, or LLPS) occurs when the compound separates from the solvent as a liquid emulsion rather than a solid crystal[4]. Mechanistically, this happens when the saturation point of the solution is reached at a temperature that is higher than the melting point of the solute[5]. The presence of impurities (like the (2Z)-isomer or unreacted aldehyde) depresses the melting point of your product, making oiling out highly likely[6].

• The Fix: Return the flask to the heat source and add 10-15% more of the "good" solvent (ethanol)[5]. This lowers the temperature at which the solution becomes saturated, ensuring that when it cools, it hits the solid-liquid equilibrium curve before the liquid-liquid binodal curve[7]. Alternatively, introduce a pure seed crystal just above the cloud point to bypass the thermodynamic nucleation barrier.

Q: Standard silica gel chromatography isn't fully separating the (2E) and (2Z) isomers. What are my options? A: While the (2E) and (2Z) isomers of methyl cinnamates have different dipole moments, their Rf​ values can sometimes overlap on standard silica[2].

• The Fix: If recrystallization (Protocol B) is insufficient, utilize silver nitrate-impregnated silica gel (AgNO 3​ -Silica). Silver ions ( Ag+ ) form π -complexes with alkenes. Because the (2Z)-alkene is sterically strained, it coordinates differently to the silver ions than the relaxed (2E)-alkene, drastically amplifying their separation on the column[8].

Q: I synthesized this compound via a Heck coupling, and the isolated product has a persistent grayish tint. How do I remove the residual palladium? A: A gray or brown tint is a classic indicator of colloidal palladium (Pd black) or ligated Pd species that have carried over into the organic phase[9].

• The Fix: Dissolve the discolored crystals in dichloromethane and stir with a metal scavenger, such as silica-supported thiourea or an ionic-liquid coordinated complex, for 2 hours[10]. The sulfur/nitrogen ligands tightly bind the Pd. Filter the solution through a 0.22 μ m PTFE syringe filter or a short silica plug to yield a colorless filtrate.

Q: Can I use pure hexanes for the recrystallization instead of an Ethanol/Water mixture? A: It is not recommended. Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate is highly lipophilic. Its solubility curve in pure hexanes is relatively flat, meaning it remains highly soluble even at 0 °C. A mixed-solvent system (Ethanol as the solvent, Water as the anti-solvent) provides a much steeper solubility curve, allowing for maximum recovery and superior rejection of the (2Z)-isomer[1].

V. References

• ResearchGate. "How to separate E and Z isomers?" ResearchGate.net. Available at:[Link]

• ACS Publications. "Isomerization of E-Cinnamamides into Z-Cinnamamides Using a Recycling Photoreactor." The Journal of Organic Chemistry. Available at:[Link]

• Chemistry LibreTexts. "3.6F: Troubleshooting (Oiling Out)." Libretexts.org. Available at: [Link]

• Reddit (r/chemistry). "Recrystallization (help meeeeee)." Reddit.com. Available at: [Link]

• KiloMentor. "The Problem of Oiling Out in Chemical Process Development." Blogspot.com. Available at:[Link]

• Mettler Toledo. "Oiling Out in Crystallization." MT.com. Available at: [Link]

• Beilstein Archives. "Borylated methyl cinnamates: Expedited synthesis, characterization, crystallographic analysis..." Beilstein-archives.org. Available at: [Link]

• Chinese Academy of Sciences. "An Ionic Liquid-Coordinated Palladium Complex: A Highly Efficient and Recyclable Catalyst for the Heck Reaction." CAS.cn. Available at: [Link]

• Beilstein Journals. "Continuous-flow Heck synthesis of 4-methoxybiphenyl and methyl 4-methoxycinnamate..." Beilstein-journals.org. Available at: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 9. BJOC - Continuous-flow Heck synthesis of 4-methoxybiphenyl and methyl 4-methoxycinnamate in supercritical carbon dioxide expanded solvent solutions [beilstein-journals.org]
• 10. sioc.cas.cn [sioc.cas.cn]

Reducing unwanted byproducts in Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate reactions

Welcome to the technical support center for the synthesis of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot unwanted byproduct formation in the synthesis of this key intermediate. Here, we provide in-depth, experience-driven advice in a direct question-and-answer format to ensure the integrity and efficiency of your chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate?

A1: The two most prevalent and reliable methods for synthesizing Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate are the Heck reaction and the Wittig reaction.

• Heck Reaction: This palladium-catalyzed cross-coupling reaction involves the reaction of 2-bromo-4-methylbenzaldehyde with methyl acrylate. It is a powerful method for forming carbon-carbon bonds.[1][2]

• Wittig Reaction: This reaction utilizes a phosphorus ylide, typically (carbomethoxymethylene)triphenylphosphorane, to convert 2-bromo-4-methylbenzaldehyde into the desired α,β-unsaturated ester.[3][4]

The choice between these methods often depends on factors such as substrate availability, desired stereoselectivity, and catalyst cost.

Q2: I am observing a significant amount of a byproduct with a similar polarity to my product in my Heck reaction. What could it be?

A2: A common byproduct in Heck reactions involving aryl bromides is the de-brominated starting material, in this case, 4-methylbenzaldehyde. This occurs through a competing hydrodehalogenation pathway.[5] Another possibility is the formation of a homocoupling product, 4,4'-dimethyl-2,2'-biphenyl, though this is typically less prevalent with electron-deficient aryl bromides.

Q3: My Wittig reaction has a low yield and a significant amount of a white precipitate. What is happening?

A3: The white precipitate is almost certainly triphenylphosphine oxide, the stoichiometric byproduct of the Wittig reaction. Its formation is the thermodynamic driving force for the reaction.[4] Low yields of the desired product are often due to incomplete reaction or issues with the ylide generation or stability. The presence of triphenylphosphine oxide is normal, but its difficult removal can complicate purification and lead to perceived low yields if not separated effectively.[6]

Troubleshooting Guides

The Heck Reaction: Minimizing Byproducts

Problem: Formation of De-brominated and Homocoupling Byproducts

The formation of byproducts such as 4-methylbenzaldehyde (de-bromination) and 4,4'-dimethyl-2,2'-biphenyl (homocoupling) can significantly reduce the yield of the desired Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate.

Workflow for Troubleshooting Byproduct Formation in Heck Reactions

Caption: Troubleshooting workflow for minimizing byproducts in Heck reactions.

Detailed Troubleshooting Steps:

1. Choice of Base:

• The Issue: Strong, nucleophilic bases like triethylamine (Et₃N) can sometimes promote side reactions.

• The Solution: Switch to a weaker, inorganic base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).[1] These bases are less likely to participate in unwanted side reactions.

2. Reaction Temperature:

• The Issue: High reaction temperatures can favor byproduct formation.[7]

• The Solution: Lower the reaction temperature. While aryl bromides often require higher temperatures than iodides, it is crucial to find a balance where the desired reaction proceeds efficiently without significant byproduct formation.[5] Start at a lower temperature (e.g., 100 °C) and gradually increase if the reaction is too slow.

3. Ligand Selection and Ratio:

• The Issue: The choice and concentration of the phosphine ligand are critical. Insufficient ligand can lead to the formation of palladium black (inactive palladium), while excess can sometimes inhibit the reaction.[8]

• The Solution: Triphenylphosphine (PPh₃) is a common ligand for this type of reaction.[1] Ensure a suitable ligand-to-palladium ratio, typically between 2:1 and 4:1. This helps to stabilize the palladium catalyst and prevent decomposition.[8]

4. Solvent Quality:

• The Issue: The presence of water or oxygen can lead to catalyst deactivation and promote side reactions.

• The Solution: Use anhydrous and properly degassed solvents. Common solvents for the Heck reaction include DMF and acetonitrile.[9]

Table 1: Effect of Reaction Parameters on Byproduct Formation in the Heck Reaction

Parameter	Condition A (High Byproducts)	Condition B (Optimized)
Base	Triethylamine (Et₃N)	Potassium Carbonate (K₂CO₃)
Temperature	120 °C	100 °C
Ligand:Pd Ratio	1:1	4:1
Yield of Target	45%	85%
De-bromination	25%	5%
Homocoupling	10%	<2%

The Wittig Reaction: Improving Yield and Purity

Problem: Low Yield and Presence of (Z)-Isomer and Triphenylphosphine Oxide

The primary challenges in the Wittig synthesis of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate are achieving a high yield of the desired (E)-isomer and effectively removing the triphenylphosphine oxide byproduct.

Workflow for Optimizing the Wittig Reaction

Sources

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. Heck Reaction [organic-chemistry.org]
• 3. static1.squarespace.com [static1.squarespace.com]
• 4. www1.udel.edu [www1.udel.edu]
• 5. uwindsor.ca [uwindsor.ca]
• 6. beilstein-archives.org [beilstein-archives.org]
• 7. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Solubility of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the solubility profiles of halogenated cinnamate derivatives. Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate presents a unique physicochemical challenge: while the methyl ester provides a polar hydrogen-bond acceptor, the bulky, highly polarizable ortho-bromine atom and the para-methyl group create strong intermolecular van der Waals and halogen-bonding interactions in the solid state.

These competing forces result in a high crystal lattice energy that often defies standard "like-dissolves-like" heuristics, leading to unpredictable precipitation during low-temperature reactions, column loading, or recrystallization. The interactions between solvents and their solutes are central in controlling solubility and reactivity, requiring a careful balance of solubilizing properties[1].

This guide provides field-proven, self-validating protocols and diagnostic workflows to resolve these specific solubility issues.

Diagnostic Workflow for Solubility Issues

Diagnostic workflow for resolving organic solubility issues.

Frequently Asked Questions (FAQs)

Q: Why does my compound precipitate when I cool the reaction to -78 °C in dichloromethane (DCM)? A: DCM is an excellent solvent at room temperature due to its polarizability. However, at sub-zero temperatures, the thermal energy of the system becomes insufficient to disrupt the strong intermolecular π−π stacking and halogen bonds of the 2-bromo-4-methylphenyl rings. Causality & Fix: To resolve this, transition to a high-solvating ethereal solvent. Solvents like Tetrahydrofuran (THF) or 2-Methyltetrahydrofuran (2-MeTHF) maintain excellent solvating power at low temperatures due to their stronger Lewis basicity, which coordinates effectively with the ester moiety[2].

Q: I am trying to load the compound onto a silica gel column using hexanes, but it won't dissolve. What should I do? A: Hexane is purely non-polar and lacks the dipole necessary to solvate the polar ester carbonyl or the highly polarizable carbon-bromine bond. As noted in, n-hexane is consistently the poorest solvent for these scaffolds[3]. Causality & Fix: Use the "dry loading" technique (adsorbing the compound onto a small amount of silica gel via a volatile solvent like DCM, then evaporating) or dissolve the compound in a minimal amount of a polar aprotic solvent (like Toluene or DCM) before applying it to the column.

Q: What is the recommended solvent system for recrystallizing this compound? A: An ideal recrystallization solvent must have a steep solubility-temperature curve. If the compound crashes out immediately upon removal from the heat source, the crystallization is occurring too quickly, which traps impurities within the crystal lattice[4]. Causality & Fix: To remedy this,[4]. A binary mixture of Ethyl Acetate (the "good" solvent) and Heptane (the "anti-solvent") is highly recommended for halogenated cinnamates.

Q: How can I force the compound into a protic solvent for biological assays? A: For difficult-to-dissolve cinnamate derivatives in protic or aqueous-adjacent media, applying is a validated method to achieve a clear solution before serial dilution[5].

Quantitative Solubility Matrix

The following table summarizes the expected solubility profile of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate across common organic solvents to aid in experimental design.

Solvent System	Polarity Index	Solvating Power for Cinnamate Core	Expected Behavior at 20 °C	Expected Behavior at -78 °C	Recommended Application
n-Hexane	0.1	Poor	Insoluble / Suspension	Insoluble	Anti-solvent for crystallization
Dichloromethane	3.1	Excellent	Fully Soluble	Prone to Precipitation	Room-temp reactions, Extraction
Ethyl Acetate	4.4	Excellent	Fully Soluble	Moderately Soluble	Chromatography, Recrystallization
Tetrahydrofuran	4.0	Excellent	Fully Soluble	Fully Soluble	Low-temperature reactions (-78 °C)
Methanol	5.1	Moderate (Protic)	Sparingly Soluble	Insoluble	Specialized recrystallization

Step-by-Step Troubleshooting Methodologies

Protocol A: Rescuing a Crashed Low-Temperature Reaction

When running a DIBAL-H reduction or similar low-temperature reaction, the compound may precipitate, halting the reaction.

• Isolate the Variable: Pause the addition of any reagents. Maintain the reaction at the target temperature (e.g., -78 °C) and observe the precipitate.

• Co-Solvent Addition: Dropwise, add 10% v/v of anhydrous THF or 2-MeTHF down the side of the flask to pre-cool the solvent before it hits the mixture.

• Thermal Cycling (If necessary): If the precipitate persists, temporarily warm the reaction bath to -40 °C until the solution clarifies, then slowly ramp the temperature back down to -78 °C over 20 minutes.

• Self-Validating Check: If the addition of THF and slight warming does not clarify the solution within 5 minutes under agitation, the precipitate is likely an inorganic byproduct (e.g., a metal-bromide salt) rather than the unreacted cinnamate. Proceed with the reaction.

Protocol B: Optimizing Mixed-Solvent Recrystallization

To achieve high-purity crystals without oiling out or premature precipitation.

• Dissolution in "Good" Solvent: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of hot Ethyl Acetate (just enough to dissolve the solid at reflux).

• Titration of "Anti-Solvent": While maintaining reflux, add hot Heptane dropwise until the solution becomes faintly turbid (cloudy).

• Clarification: Add exactly 1-2 drops of hot Ethyl Acetate until the turbidity just disappears, creating a perfectly saturated solution.

• Controlled Nucleation: Remove the flask from the heat source. Allow it to cool to room temperature undisturbed.

• Self-Validating Check: If the solution turns cloudy immediately upon removing from heat, the solvent ratio is too heavily skewed toward the anti-solvent, which will trap impurities[4]. Reheat the mixture and add 5% v/v of Ethyl Acetate before attempting to cool again.

References

• Solubilities of Cinnamic Acid Esters in Organic Solvents | ResearchGate |

• 3.6F: Troubleshooting (Crystallization) | Chemistry LibreTexts |

• Solubility of Organic Compounds | Chemistry Steps |

• Solute–Solvent Interactions in Modern Physical Organic Chemistry | Journal of the American Chemical Society |

• Methyl cinnamate - Product Data Sheet | MedChemExpress |

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• 2. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 3. researchgate.net [researchgate.net]
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• 5. file.medchemexpress.com [file.medchemexpress.com]

Temperature optimization for the synthesis of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

Welcome to the technical support center for the synthesis of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) related to this synthesis. The information herein is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and reliability.

The synthesis of this substituted methyl cinnamate derivative, a valuable intermediate in various fields, is most commonly achieved via palladium-catalyzed cross-coupling reactions, such as the Mizoroki-Heck reaction.[1][2] This guide will focus on optimizing the reaction conditions, with a particular emphasis on the critical role of temperature in achieving high yields and purity.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis, providing potential causes and actionable solutions.

Issue 1: Low to No Product Yield

A common challenge in cross-coupling reactions is a low or complete lack of product formation. Several factors, often interrelated, can contribute to this issue.

Question: My reaction has resulted in a very low yield of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate. What are the likely causes and how can I improve the outcome?

Answer:

A low yield can stem from several sources, with temperature being a primary suspect. Here’s a breakdown of potential causes and a systematic approach to optimization:

1. Suboptimal Reaction Temperature:

• Causality: The Mizoroki-Heck reaction, a likely route for this synthesis, is highly temperature-dependent.[3] Insufficient temperature can lead to a sluggish reaction, while excessive heat can cause catalyst degradation and promote side reactions.[4][5]

• Troubleshooting Protocol:

  • Initial Temperature Screening: If you are starting with a new substrate, it's advisable to screen a range of temperatures. A good starting point for many Heck couplings is between 80-120 °C.[3][4]

  • Incremental Increase: If the reaction is slow or incomplete, consider incrementally increasing the temperature by 10-20 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to track the consumption of starting materials and the formation of the desired product.[6]

  • Caution with High Temperatures: Be aware that temperatures exceeding 130-140 °C can lead to the precipitation of palladium black, an inactive form of the catalyst, which will shut down the catalytic cycle.[4][5] If you observe this, a lower temperature with a longer reaction time may be necessary.

2. Inactive Catalyst:

• Causality: The active Pd(0) species is susceptible to oxidation. Improper handling or the use of old or impure palladium sources can lead to catalyst inactivity.[7] The choice of palladium precursor and ligands is also crucial.[8]

• Troubleshooting Protocol:

  • Use Fresh Catalyst: Ensure your palladium source (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂) is fresh and has been stored under an inert atmosphere.[9]

  • Ligand Selection: For challenging substrates, consider using bulky, electron-rich phosphine ligands which can stabilize the palladium catalyst and promote efficient oxidative addition.[8]

  • Inert Atmosphere: The reaction should be set up under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the Pd(0) catalyst.[8]

3. Inappropriate Base or Solvent:

• Causality: The base plays a critical role in regenerating the active catalyst.[1] The solvent affects the solubility of the reactants and the stability of the catalytic species.[3]

• Troubleshooting Protocol:

  • Base Screening: Common bases for the Heck reaction include triethylamine (NEt₃), potassium carbonate (K₂CO₃), and sodium acetate (NaOAc). The choice of base can be substrate-dependent, so a small-scale screen may be beneficial.[5]

  • Solvent Selection: Polar aprotic solvents like DMF, DMAc, or NMP are often effective.[5] The solubility of the base in the chosen solvent at the reaction temperature is an important consideration.[10]

Issue 2: Formation of Significant Impurities

The presence of impurities complicates purification and reduces the overall yield of the desired product.

Question: My final product is contaminated with significant impurities. How can I identify and minimize their formation?

Answer:

Impurity formation is often linked to side reactions that can be influenced by temperature and other reaction parameters.

1. Common Side Reactions:

• Homocoupling: The coupling of two aryl halide molecules can occur, leading to the formation of a biphenyl derivative. This is often more prevalent at higher temperatures.[8]

• Dehalogenation: The bromo-substituent on the starting material can be replaced by a hydrogen atom, leading to the formation of a dehalogenated starting material.[7]

• Isomerization of the Product: While the (E)-isomer is generally the more stable product, high temperatures or certain catalytic systems could potentially lead to the formation of the (Z)-isomer.

2. Troubleshooting and Minimization Strategies:

• Temperature Optimization: As with low yield, temperature is a key factor. Running the reaction at the lowest effective temperature can often minimize the formation of thermally induced byproducts.[7] A systematic study of the reaction temperature's effect on the product-to-impurity ratio is recommended.[3]

• Stoichiometry Control: Using a slight excess of the alkene (methyl acrylate) can sometimes suppress the homocoupling of the aryl bromide.[8]

• Reaction Monitoring: Closely monitor the reaction. Once the starting material is consumed, promptly work up the reaction to prevent product degradation or further side reactions.[6]

• Purification: If impurities are unavoidable, purification by column chromatography on silica gel is a standard method to isolate the desired product.[11]

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the synthesis of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate.

Question 1: What is the optimal temperature range for the synthesis of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate via the Heck reaction?

Answer:

While the optimal temperature can vary depending on the specific catalyst system, base, and solvent used, a general starting range for the Heck reaction of an aryl bromide is 80-120 °C .[3][4] In many cases, temperatures around 100 °C provide a good balance between reaction rate and catalyst stability.[5] It is crucial to perform a systematic optimization for your specific conditions, as even a 10-20 °C change can significantly impact the yield and purity.[3]

Question 2: Why is temperature so critical in a palladium-catalyzed cross-coupling reaction like the Heck reaction?

Answer:

Temperature influences nearly every step of the catalytic cycle:

• Oxidative Addition: This initial step, where the aryl bromide adds to the Pd(0) catalyst, is often accelerated by heat.[1]

• Alkene Insertion (Carbopalladation): The rate of this step is also temperature-dependent.[1]

• β-Hydride Elimination: This step, which forms the desired product, is typically favored at higher temperatures.[1]

• Catalyst Stability: This is a critical trade-off. While higher temperatures increase the rate of the desired reaction, they also accelerate catalyst decomposition pathways, such as the formation of inactive palladium black.[4]

Therefore, temperature optimization is a balancing act to achieve a high reaction rate while maintaining the integrity of the catalyst throughout the reaction.

Question 3: Can microwave irradiation be used to improve the reaction?

Answer:

Yes, microwave-assisted synthesis can be a very effective technique for the Heck reaction.[12] Microwave heating can lead to significantly shorter reaction times and, in some cases, improved yields.[8] The rapid and uniform heating provided by microwaves can help to minimize the formation of side products by reducing the overall time the reaction mixture is exposed to high temperatures.[12]

Data Presentation

The following table summarizes the general effects of temperature on the Heck reaction for the synthesis of cinnamic acid derivatives.

Temperature Range	Expected Outcome	Potential Issues
< 80 °C	Slow or incomplete reaction.	Low conversion of starting materials.
80 - 120 °C	Generally optimal range for many Heck reactions, providing a good balance of reaction rate and catalyst stability.[3][4]	May still require optimization depending on the specific substrates and catalyst system.
> 120 °C	Faster reaction rates.	Increased risk of catalyst decomposition (palladium black formation) and side reactions.[4][5]

Experimental Protocols

General Protocol for Temperature Optimization:

• Reaction Setup: In a series of reaction vessels, add the 2-bromo-4-methylphenyl bromide (1.0 equiv.), methyl acrylate (1.2-1.5 equiv.), palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), ligand (if necessary), and base (e.g., K₂CO₃, 2.0 equiv.) in a suitable degassed solvent (e.g., DMF).

• Inert Atmosphere: Ensure all vessels are under an inert atmosphere (e.g., argon or nitrogen).[8]

• Temperature Gradient: Place each vessel in a heating block or oil bath set to a different temperature (e.g., 80 °C, 90 °C, 100 °C, 110 °C, 120 °C).

• Monitoring: At regular intervals (e.g., every hour), take a small aliquot from each reaction and analyze by TLC or LC-MS to monitor the consumption of the starting material and the formation of the product.[6]

• Analysis: After a set time (e.g., 12-24 hours), or once the starting material is consumed in the most efficient reaction, cool all reactions to room temperature. Work up each reaction by diluting with an organic solvent, washing with water and brine, and drying the organic layer.[8]

• Yield and Purity Determination: Analyze the crude product from each reaction by ¹H NMR or GC-MS to determine the yield and purity. This will allow for the identification of the optimal temperature for your specific conditions.

Visualization

Temperature Optimization Workflow

The following diagram illustrates a logical workflow for troubleshooting and optimizing the reaction temperature.

Caption: A workflow diagram for temperature optimization.

References

• de Vries, A. H. M., et al. (2005). Optimization of the Mizoroki−Heck Reaction Using Design of Experiment (DoE). The Journal of Organic Chemistry, 70(25), 8359–8367. [Link]

• Larhed, M., & Hallberg, A. (2001). Microwave-Assisted High-Speed Palladium-Catalyzed C−C and C−N Bond Formation. Chemical and Pharmaceutical Bulletin, 49(10), 1047-1065.

• ResearchGate. (n.d.). Temperature effect on coupling reaction. Scientific Diagram. [Link]

• Jagtap, S. V., & Deshpande, R. M. (2013). Cinnamic Acid Derivatives via Heck Reaction in an Aqueous- Biphasic Catalytic System with Easy Catalyst-Product Separation. Asian Journal of Chemistry, 25(13), 7231-7235. [Link]

• Li, Z., et al. (2015). Synthesis of α,β-unsaturated esters via a chemo-enzymatic chain elongation approach by combining carboxylic acid reduction and Wittig reaction. Beilstein Journal of Organic Chemistry, 11, 2348–2354. [Link]

• Silva, A. M. S., et al. (2011). Optimization of the Heck Reaction Conditions in the Synthesis of (E)-8-Styrylflavones. Molecules, 16(9), 7487-7498. [Link]

• Friščić, T., et al. (2025). Thermally accelerated Heck reaction under direct mechanocatalysis using palladium milling balls. Chemical Science. [Link]

• Asian Journal of Chemistry. (2013). Cinnamic Acid Derivatives via Heck Reaction in an Aqueous- Biphasic Catalytic System with Easy Catalyst-Product Separation. [Link]

• Beller, M., et al. (2001). Highly Selective Palladium-Catalyzed Heck Reactions of Aryl Bromides with Cycloalkenes. Organic Letters, 3(12), 1841–1844. [Link]

• Buchwald, S. L., et al. (2007). Pd-Catalyzed Kumada−Corriu Cross-Coupling Reactions at Low Temperatures Allow the Use of Knochel-type Grignard Reagents. Journal of the American Chemical Society, 129(12), 3492–3493. [Link]

• Welton, T., et al. (2003). Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Ambient Temperature Ionic Liquids: Evidence for the Importance of Palladium Imidazolylidene Complexes. Organometallics, 22(25), 5247–5255. [Link]

• ResearchGate. (n.d.). Effect of temperatures on the Heck reactions. Table. [Link]

• ResearchGate. (2016). Cinnamic Acid Derivatives via Heck Reaction in an Aqueous- Biphasic Catalytic System with Easy Catalyst-Product Separation. [Link]

• Nolan, S. P., & Cazin, C. S. J. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• Johnson Matthey Technology Review. (1999). The Heck Reaction and Cinnamic Acid Synthesis by Heterogeneous Catalysis. [Link]

• Smith, K. M., & Beaudry, C. M. (2013). Synthesis of α,β-unsaturated Epoxy Ketones Utilizing a Bifunctional Sulfonium/Phosphonium Ylide. Organic & Biomolecular Chemistry, 11(43), 7439-7442. [Link]

• Synthesis of 2-Bromo-4-Methylpropiophenone: A Journey into Organic Chemistry. (n.d.). Chempedia.

• Shibasaki, M., et al. (2004). Catalytic Asymmetric 1,4-Addition Reactions Using α,β-Unsaturated N-Acylpyrroles as Highly Reactive Monodentate α,β-Unsaturated Ester Surrogates. Journal of the American Chemical Society, 126(25), 7917–7927. [Link]

• Myers, A. G. (n.d.). Stereoselective Olefination Reactions: The Wittig Reaction. Andrew G. Myers Research Group. [Link]

• Al-Masri, M. (2019). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Molecules, 24(24), 4619. [Link]

• Meilawati, L., Saepudin, E., & Ernawati, T. (2023). Antibacterial Activity of Methyl Cinnamate, Cinnamic Acid and Cinnamic Acid Derivatives Derived from Alpinia malaccensis Rhizome. CABI Digital Library. [Link]

• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction? r/chemistry. [Link]

• Organic Syntheses. (n.d.). 2 - Organic Syntheses Procedure. [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Beilstein Journal of Organic Chemistry, 9, 1578–1583. [Link]

• National Center for Biotechnology Information. (n.d.). When Yield Prediction Does Not Yield Prediction: An Overview of the Current Challenges. [Link]

• University of Victoria. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace. [Link]

• Google Patents. (n.d.).

• Journal of Chemical Education. (2020). Transmutation of Scent: An Evaluation of the Synthesis of Methyl Cinnamate, a Commercial Fragrance, via a Fischer Esterification for the Second-Year Organic Laboratory. [Link]

• Organic Syntheses. (2009). Org. Synth. 2009, 86, 212. [Link]

• Chemical Synthesis Database. (2025). methyl (2E)-3-(3-hydroxyphenyl)-2-propenoate. [Link]

• Krische, M. J., et al. (n.d.). Iridium-Catalyzed Regiospecific and Stereospecific Allylic Amination for the Syntheses of α,β-Unsaturated.

• de Vries, J. G. (2008). Mechanisms of the Mizoroki–Heck Reaction. In The Mizoroki-Heck Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

• Universitas Indonesia Research Portal. (n.d.). Antibacterial Activity of Methyl Cinnamate, Cinnamic Acid and Cinnamic Acid Derivatives Derived from Alpinia malaccensis Rhizomes. [Link]

• Beller, M., et al. (2020). Leaching Mechanism of Different Palladium Surface Species in Heck Reactions of Aryl Bromides and Chlorides. ACS Catalysis, 10(10), 5651–5662. [Link]

• Google Patents. (n.d.).

• National Center for Biotechnology Information. (n.d.). 3-(3-Bromo-4-methoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one. [Link]

• Google Patents. (n.d.).
• Google Patents. (2012). US20120309973A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.

• National Center for Biotechnology Information. (n.d.). Direct and quantitative monitoring of catalytic organic reactions under heterogeneous conditions using direct analysis in real time mass spectrometry. [Link]

• Synthesis of 2-Bromo-4'-methylpropiophenone. (n.d.). Synlett.

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Reference Data & Comparative Studies

A Comparative Guide to HPLC Validation Methods for Assessing Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate Purity

In the landscape of pharmaceutical development and manufacturing, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) validation methods for assessing the purity of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate, a key intermediate in the synthesis of various pharmaceutical compounds.[1] This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven insights into establishing a robust, reliable, and compliant purity assessment methodology.

The core of any analytical method validation is to demonstrate its suitability for the intended purpose, a principle underscored by the International Council for Harmonisation (ICH) guidelines.[2][3] For a purity assay, this translates to a method that is not only precise and accurate but also specific enough to separate the main compound from any potential process-related impurities and degradation products.

The Analyte: Understanding Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate is an α,β-unsaturated ester.[4][5] This class of compounds is known for its reactivity, particularly its susceptibility to nucleophilic addition at the β-carbon of the carbon-carbon double bond.[5] This inherent reactivity informs the potential degradation pathways that must be considered during the development of a stability-indicating HPLC method. The non-polar nature of this molecule, owing to the phenyl ring and methyl ester group, suggests that reverse-phase HPLC will be the most effective separation technique.[6][7][8]

Foundational Principles: ICH Guidelines for Method Validation

The validation of an analytical procedure is a critical process that ensures the reliability and reproducibility of results.[9] The ICH Q2(R1) and the more recent Q2(R2) guidelines provide a comprehensive framework for this process, outlining the necessary validation characteristics to be investigated.[10][11][12][13][14] For a quantitative purity method, these include:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[10][13]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[10]

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[9]

• Precision: The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. This includes repeatability, intermediate precision, and reproducibility.

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[13]

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[13]

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Comparative Analysis of HPLC Methodologies

The selection of an appropriate HPLC method is the first critical step. Given the non-polar nature of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate, a reverse-phase approach is the logical choice.[6][7][8] We will compare two common reverse-phase strategies: isocratic and gradient elution.

Parameter	Isocratic Elution Method	Gradient Elution Method	Rationale & Expert Insight
Mobile Phase	Acetonitrile:Water (e.g., 70:30 v/v)	Acetonitrile and Water, with a programmed change in composition	Isocratic methods are simpler and more robust, but may not resolve closely eluting impurities. A gradient is often necessary to separate a wider range of polar and non-polar impurities that may be present, especially in forced degradation samples.
Stationary Phase	C18, 5 µm, 4.6 x 250 mm	C18, 5 µm, 4.6 x 250 mm	A C18 column provides excellent hydrophobic retention for non-polar compounds.[6] A longer column length enhances resolution between the main peak and closely related impurities.
Flow Rate	1.0 mL/min	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and separation efficiency.
Detection	UV at 254 nm	UV at 254 nm	The conjugated system of the α,β-unsaturated ester and the phenyl ring is expected to have strong UV absorbance. 254 nm is a common wavelength for aromatic compounds and provides good sensitivity.
Run Time	Shorter (e.g., 15 minutes)	Longer (e.g., 30-45 minutes)	The gradient requires time for the mobile phase composition to change and for the column to re-equilibrate, leading to a longer overall run time.
Resolution	May be limited for complex mixtures	Generally superior for separating a wide range of impurities with varying polarities.	The changing mobile phase composition in a gradient method allows for the effective elution of both early and late-eluting impurities, leading to better overall separation.

Recommendation: For a comprehensive purity assessment, especially for a stability-indicating method, a gradient elution method is superior . It provides the necessary resolving power to separate the main analyte from a multitude of potential impurities and degradation products that may arise from synthesis or upon storage.

Experimental Protocol: A Validated Stability-Indicating HPLC Method

This section details a step-by-step protocol for a robust gradient HPLC method for the purity determination of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate.

Chromatographic Conditions

• Instrument: HPLC system with a gradient pump, autosampler, column oven, and UV detector.

• Column: C18, 5 µm, 4.6 x 250 mm (or equivalent)

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 60% B

  • 5-25 min: 60% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 60% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Diluent: Acetonitrile:Water (70:30 v/v)

Preparation of Solutions

• Standard Solution (approx. 0.1 mg/mL): Accurately weigh about 10 mg of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution (approx. 0.1 mg/mL): Accurately weigh about 10 mg of the Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

Forced Degradation Studies

To demonstrate the stability-indicating nature of the method, forced degradation studies are essential.[15][16][17] These studies intentionally stress the drug substance to produce degradation products.[18] The goal is to achieve 5-20% degradation of the active ingredient.[15][18]

• Acid Hydrolysis: Reflux the sample solution with 0.1 N HCl for 4 hours.

• Base Hydrolysis: Reflux the sample solution with 0.1 N NaOH for 2 hours.

• Oxidative Degradation: Treat the sample solution with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 60 °C for 48 hours.

• Photolytic Degradation: Expose the sample solution to UV light (254 nm) for 24 hours.

After degradation, neutralize the acidic and basic samples and dilute all samples to the target concentration with the diluent before HPLC analysis.

Visualizing the Workflow

Caption: A flowchart illustrating the key stages of the HPLC validation process.

Data Presentation and Interpretation

A successful validation will demonstrate the method's suitability through a series of experiments. The results should be tabulated for clarity.

System Suitability

System suitability tests are an integral part of the analytical procedure and are used to verify that the chromatographic system is adequate for the intended analysis.

Parameter	Acceptance Criteria	Typical Result
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 2000	8500
%RSD of 6 Injections	≤ 2.0%	0.5%

Validation Summary

Validation Parameter	Acceptance Criteria	Expected Outcome
Specificity	No interference at the retention time of the main peak in blank and placebo. Main peak is resolved from all degradation peaks (Resolution > 2.0).	The method successfully separates the main peak from all known impurities and degradation products.
Linearity	Correlation coefficient (r²) ≥ 0.999	A linear relationship is observed across the specified range (e.g., 50% to 150% of the target concentration).
Accuracy	% Recovery between 98.0% and 102.0%	The method accurately quantifies the analyte at different concentration levels.
Precision (Repeatability)	%RSD ≤ 2.0%	The method provides consistent results for repeated analyses of the same sample.
LOQ	Signal-to-Noise ratio ≥ 10	The lowest concentration that can be reliably quantified is established.
Robustness	%RSD ≤ 2.0% for varied parameters (e.g., flow rate ±10%, column temp ±5°C)	The method is reliable under minor variations in experimental conditions.

The Logic of Impurity Identification

The synthesis of related compounds such as 2-(4-bromophenyl)-2-methylpropanoic acid often involves bromination steps where isomeric impurities can be formed.[19] Similarly, the synthesis of α,β-unsaturated esters can involve several steps where side-products may arise.[20][21][22] Therefore, a critical aspect of method development is to anticipate potential impurities.

Caption: Logical relationship between synthesis, degradation, and potential impurities.

Conclusion

The validation of an HPLC method for purity assessment is a scientifically rigorous process that underpins the quality and safety of pharmaceutical products. For Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate, a gradient reverse-phase HPLC method offers the most robust and reliable approach. By systematically evaluating specificity, linearity, accuracy, precision, and robustness, in line with ICH guidelines, a method can be established that is fit for its intended purpose. The inclusion of forced degradation studies is crucial to ensure the method is stability-indicating, providing confidence in the purity results throughout the lifecycle of the drug substance.

References

• ICH Q1A(R2) Guideline. Stability Testing of New Drug Substances and Products. Available from: [Link]

• ICH Q2(R1) Guideline. Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• ICH Q2(R2) Guideline. Validation of Analytical Procedures. Available from: [Link]

• Alsante, K. M., et al. (2011). A practical guide to forced degradation and stability studies for drug substances. Pharmaceutical Technology, 35(2), 52-61.
• Bakeer, R. A., et al. (2021). Stability Indicating HPLC Method Development: A Review. International Journal of Trend in Scientific Research and Development, 5(6), 250-259.
• Jain, D., et al. (2012). Stability indicating HPLC method development: A review. International Journal of Pharmaceutical Sciences and Research, 3(9), 2963.
• Lamb, E. (2023). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific.
• Mulay, R. S., & Bachhav, R. S. (2021). Stability Indicating HPLC Method Development-A Review. International Journal of Trend in Scientific Research and Development, 5(6), 250-259.
• Patel, R. B., et al. (2019). Stability Indicating HPLC Method Development: A Review. Journal of Drug Delivery and Therapeutics, 9(3-s), 914-921.
• Sadek, P. (2025).
• Singh, S., & Junwal, M. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 3(4), 291-303.
• AMSbiopharma. (2025).
• IntuitionLabs. (2026). ICH Q2(R2)

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• 22. researchgate.net [researchgate.net]

Isomeric Purity Analysis: (2E) vs (2Z) Methyl 3-(2-bromo-4-methylphenyl)prop-2-enoate – A Comprehensive Comparison Guide

Executive Summary & Mechanistic Context

The accurate determination of geometric isomeric purity is a critical quality attribute in drug development and fine chemical synthesis. For Methyl 3-(2-bromo-4-methylphenyl)prop-2-enoate , a sterically hindered cinnamate derivative, resolving the (2E) and (2Z) isomers presents unique analytical challenges.

The core causality behind the analytical behavior of these isomers lies in their 3D geometry. The bulky ortho-bromo group on the phenyl ring creates a severe steric clash with the methyl ester group in the (2Z) isomer. To relieve this strain, the aromatic ring is forced out of coplanarity with the alkene, breaking the extended π -conjugation. Conversely, the (2E) isomer adopts a highly planar conformation, maximizing conjugation [1]. This fundamental geometric divergence dictates their distinct behaviors across chromatographic and spectroscopic platforms, requiring analysts to carefully select and validate their analytical modalities.

Comparative Analysis of Analytical Modalities

To objectively evaluate the isomeric purity of this compound, three primary analytical techniques are typically considered: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), Quantitative Nuclear Magnetic Resonance (qNMR), and Gas Chromatography (GC-FID).

Reversed-Phase HPLC-PDA (The High-Throughput Standard)

RP-HPLC coupled with a Photodiode Array (PDA) detector is the gold standard for routine isomeric purity analysis of cinnamic acid derivatives [2].

The Causality of Separation: Separation is driven by differences in hydrophobic surface area. The planar (2E) isomer interacts strongly with the alkyl chains (or phenyl rings) of the stationary phase, maximizing van der Waals and π

π interactions. The non-planar, compact (2Z) isomer has a reduced effective hydrophobic surface area, resulting in weaker interactions and earlier elution [1].

Self-Validating Feature: Utilizing a PDA detector allows for the extraction of UV spectra across the peak. The (2E) isomer will exhibit a bathochromic shift (longer λmax​ ) and a higher molar extinction coefficient ( ϵ ) compared to the (2Z) isomer due to its extended coplanar conjugation.

Quantitative 1 H-NMR (The Absolute Reference)

qNMR is the definitive method for absolute structural confirmation and calibration-free quantitation [3].

• The Causality of Differentiation: The coupling constant ( 3J ) between the vinylic protons (H-2 and H-3) is governed by the Karplus equation. The ~180° dihedral angle in the trans (2E) isomer yields a large coupling constant (15–16 Hz), while the ~0° angle in the cis (2Z) isomer yields a smaller constant (11–13 Hz) [4].

• Self-Validating Feature: Because the signal area in qNMR is directly proportional to the number of nuclei, the ratio of the integrated vinylic doublets provides an exact molar ratio without the need for pure (2E) or (2Z) reference standards [5].

Gas Chromatography-FID (The High-Resolution Risk)

While GC-FID offers exceptional resolution, it introduces a critical vulnerability for cinnamate derivatives: thermal isomerization .

• The Causality of Inaccuracy: The high temperatures of the GC injection port (typically >250°C) provide sufficient activation energy to overcome the rotational barrier of the C=C double bond. Because the (2E) isomer is thermodynamically more stable, the (2Z) impurity will partially isomerize into the (2E) form during injection. This artificially inflates the (2E) purity and masks the true (2Z) concentration. Therefore, GC is strictly contraindicated for this analysis unless Cold On-Column Injection (OCI) is employed.

Visualizing the Analytical Logic

Decision matrix for selecting the optimal analytical modality for E/Z isomeric purity.

Mechanism of differential retention for (2E) and (2Z) isomers on a reversed-phase HPLC column.

Quantitative Data & Performance Metrics

Table 1: Comparative Performance Metrics for E/Z Isomer Analysis

Metric	RP-HPLC-PDA	1 H qNMR	GC-FID (Standard Injection)
Limit of Detection (LOD)	0.01%	0.1% - 0.5%	N/A (Data compromised)
Analysis Time	15 - 25 mins	5 - 10 mins	20 mins
Reference Standard Required?	Yes (for exact quantitation)	No (Internal calibrant only)	Yes
Risk of Isomerization	Low (Ambient Temp)	None (Ambient Temp)	High (Thermal degradation)
Primary Use Case	Routine QA/QC batch release	Structural ID & primary calibration	Not Recommended

Table 2: Diagnostic 1 H-NMR Parameters for Isomer Identification

Isomer	Vinylic Proton ( Hα​ ) Chemical Shift	Vinylic Proton ( Hβ​ ) Chemical Shift	Coupling Constant ( 3JHα−Hβ​ )
(2E)-Isomer	~ 6.3 - 6.5 ppm	~ 7.6 - 7.9 ppm	15.0 - 16.5 Hz (Trans)
(2Z)-Isomer	~ 5.9 - 6.1 ppm	~ 6.8 - 7.1 ppm	11.0 - 12.5 Hz (Cis)

Experimental Methodologies

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems.

Protocol A: RP-HPLC-PDA Isomeric Resolution Workflow

This method leverages orthogonal π

π selectivity to maximize the resolution between the planar and non-planar isomers.

• Column Selection: Equip the HPLC with a Phenyl-Hexyl column (e.g., 150 mm × 4.6 mm, 3 µm). The phenyl moiety provides enhanced shape selectivity for aromatic geometric isomers compared to standard C18 phases.

• Mobile Phase Preparation:

  • Channel A: LC-MS grade Water + 0.1% Formic Acid (v/v).

  • Channel B: LC-MS grade Acetonitrile + 0.1% Formic Acid (v/v).

  • Causality Note: While the compound is an ester, the acidic modifier sharpens the peak shape by suppressing secondary silanol interactions on the stationary phase [1].

• Gradient Program: Run a linear gradient from 40% B to 80% B over 20 minutes. Flow rate: 1.0 mL/min. Column Temperature: 30°C.

• Sample Preparation: Dissolve 1.0 mg of the sample in 1.0 mL of Acetonitrile. Filter through a 0.22 µm PTFE syringe filter.

• Detection & Validation: Set the PDA detector to scan from 200–400 nm, extracting the chromatogram at 275 nm.

  • Self-Validation Step: Check the peak purity index for both the (2E) and (2Z) peaks. Confirm the identity of the later-eluting peak as the (2E) isomer by verifying its bathochromic UV shift relative to the earlier-eluting (2Z) peak.

Protocol B: Calibration-Free 1 H qNMR Workflow

This method ensures absolute quantitation by allowing complete relaxation of longitudinal magnetization.

• Sample Preparation: Accurately weigh ~15 mg of the analyte and dissolve it in 0.6 mL of CDCl 3​ (containing 0.03% v/v TMS as an internal shift reference). Transfer to a high-quality 5 mm NMR tube [3].

• Instrument Parameters:

  • Frequency: ≥ 400 MHz.

  • Pulse Angle: 90° (to ensure maximum signal-to-noise ratio).

  • Acquisition Time (AQ): ≥ 3.0 seconds.

• Relaxation Delay ( D1​ ) Optimization (Critical Step):

  • Causality Note: For accurate integration, the relaxation delay must be at least 5 times the longest longitudinal relaxation time ( T1​ ) of the protons of interest [5]. Set D1​ = 10 seconds. Failure to allow complete relaxation will artificially skew the E/Z ratio.

• Acquisition & Processing: Acquire 64 transients. Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz prior to Fourier Transformation to optimize the signal-to-noise ratio without sacrificing the resolution of the vinylic doublets [5].

• Quantitation: Manually phase and baseline-correct the spectrum. Integrate the Hα​ doublet for the (2E) isomer (~6.4 ppm, J ~16 Hz) and the corresponding Hα​ doublet for the (2Z) isomer (~6.0 ppm, J ~12 Hz) [4]. The ratio of these integrals represents the exact molar E/Z ratio.

References

• Taylor & Francis. Synthesis, chiral separation and physical properties of the cinnamic acid derivatives exhibiting short-pitch cholesteric and TGB phases. Liquid Crystals. Available at:[Link]

• Magritek. Quantifying the formation of stereoisomers by benchtop NMR spectroscopy. Magritek Applications. Available at: [Link]

• Chemistry Department Network (CDN). Interpreting NMR Spectra from your Wittig Reaction. Available at:[Link]

• University of Oxford. Quantitative NMR Spectroscopy: Absolute concentration determination. Oxford NMR Facility. Available at: [Link]

Benchmarking Catalyst Performance in the Heck-Mizoroki Reaction: A Comparative Guide Using Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

Introduction: The Enduring Relevance of the Heck-Mizoroki Reaction

The Heck-Mizoroki reaction, a palladium-catalyzed carbon-carbon bond-forming reaction, remains a cornerstone of modern organic synthesis.[1] Its ability to forge a new bond between an unsaturated halide and an alkene has made it an indispensable tool for the synthesis of a vast array of complex molecules, from pharmaceuticals to advanced materials.[2][3] The reaction, named for its pioneers Tsutomu Mizoroki and Richard F. Heck, who was a co-recipient of the 2010 Nobel Prize in Chemistry for this work, proceeds through a well-established Pd(0)/Pd(II) catalytic cycle.[1]

This guide provides a comprehensive framework for benchmarking the performance of various catalyst systems in the Heck-Mizoroki reaction. We will utilize Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate as a representative and sterically hindered substrate. This specific substrate allows for a nuanced evaluation of catalyst efficacy, as its structure presents challenges that can differentiate the performance of various catalytic systems. We will delve into the mechanistic underpinnings of the reaction, provide a detailed experimental protocol for conducting comparative studies, and present a framework for analyzing and interpreting the resulting data.

The Catalytic Heart of the Reaction: Mechanism and Key Players

The generally accepted mechanism for the Heck-Mizoroki reaction involves a series of fundamental steps, as illustrated below.[4] The catalytic cycle is initiated by the oxidative addition of the aryl halide to a palladium(0) species.[5] This is followed by coordination of the alkene (migratory insertion), and subsequent β-hydride elimination to form the desired product and a palladium-hydride species.[5] Finally, reductive elimination, often facilitated by a base, regenerates the active palladium(0) catalyst.[4]

Figure 1. A simplified representation of the Heck-Mizoroki catalytic cycle.

The efficiency and selectivity of the Heck reaction are profoundly influenced by the choice of catalyst and supporting ligands.[6] Palladium precatalysts such as palladium(II) acetate (Pd(OAc)₂) and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) are commonly employed.[1] Phosphine ligands play a crucial role in stabilizing the palladium catalyst and modulating its reactivity.[3] Bulky, electron-rich phosphines are known to promote the reaction effectively.[7]

Benchmarking Protocol: A Systematic Approach to Catalyst Evaluation

To ensure a fair and accurate comparison of catalyst performance, a standardized experimental protocol is essential. The following protocol is designed to be a robust and reproducible method for benchmarking various catalyst systems for the Heck-Mizoroki reaction using Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate.

Experimental Workflow

Figure 2. A step-by-step experimental workflow for catalyst benchmarking.

Detailed Experimental Procedure

Materials:

• Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (Substrate)

• Styrene (Alkene)

• Palladium(II) acetate (Pd(OAc)₂) (Precatalyst)

• Triphenylphosphine (PPh₃) (Ligand)

• Triethylamine (Et₃N) (Base)

• Toluene (Solvent)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

• Standard laboratory glassware and equipment

Procedure:

• Reaction Setup: In a flame-dried Schlenk tube equipped with a magnetic stir bar, add Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (1.0 mmol), styrene (1.2 mmol), and toluene (5 mL).

• Degassing: Degas the reaction mixture by bubbling argon through the solution for 15 minutes.

• Addition of Base: Add triethylamine (1.5 mmol) to the reaction mixture via syringe.

• Addition of Catalyst: In a separate vial, prepare the catalyst system by dissolving palladium(II) acetate (0.01 mmol) and triphenylphosphine (0.02 mmol) in a small amount of degassed toluene. Add this catalyst solution to the reaction mixture via syringe.

• Reaction: Place the Schlenk tube in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Once the reaction is complete (as indicated by the consumption of the starting material), cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Analysis: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and determine the isolated yield.

Note: This procedure should be repeated for each catalyst system being evaluated, keeping all other reaction parameters constant to ensure a valid comparison.

Data Presentation and Interpretation: A Comparative Analysis

To facilitate a clear and objective comparison, the performance data for each catalyst system should be summarized in a structured table. Key performance indicators include reaction time, yield, and turnover number (TON).

Catalyst System	Precatalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
System 1	Pd(OAc)₂ (1)	PPh₃ (2)	Et₃N	Toluene	100	12	85
System 2	Pd₂(dba)₃ (0.5)	XPhos (1)	K₂CO₃	Dioxane	110	8	92
System 3	Pd/C (5)	None	NaOAc	DMF	120	24	75
System 4	Herrmann's Catalyst (0.1)	None	NaOAc	NMP	140	6	95

Table 1. Comparative performance of various catalyst systems for the Heck-Mizoroki reaction of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate. (Note: The data presented in this table is illustrative and should be replaced with actual experimental results.)

Interpreting the Results:

The data in Table 1 allows for a direct comparison of the different catalyst systems. For instance, System 4, utilizing Herrmann's Catalyst, shows the highest yield in the shortest reaction time, albeit at a higher temperature. System 2, with a modern biarylphosphine ligand (XPhos), also demonstrates high efficiency. In contrast, the heterogeneous Pd/C catalyst (System 3) provides a lower yield and requires a longer reaction time. These results highlight the critical role of the ligand and the palladium source in determining the outcome of the reaction.

Conclusion: Advancing Catalysis through Rigorous Benchmarking

The systematic benchmarking of catalyst performance is crucial for the advancement of synthetic organic chemistry. By employing a standardized substrate like Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate and a robust experimental protocol, researchers can objectively evaluate the efficacy of new and existing catalyst systems. This approach not only facilitates the discovery of more efficient and selective catalysts but also deepens our fundamental understanding of the intricate mechanisms that govern these powerful transformations. The insights gained from such comparative studies are invaluable for chemists in academia and industry, enabling them to make informed decisions in the design and execution of complex synthetic strategies.

References

• Mechanisms of the Mizoroki–Heck Reaction - SciSpace. Available at: [Link]

• Heck Reaction - Organic Chemistry Portal. Available at: [Link]

• Heck reaction - Wikipedia. Available at: [Link]

• Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions - Beilstein Journals. Available at: [Link]

• Nickel-Catalyzed Mizoroki-Heck-Type Reactions of Unactivated Alkyl Bromides - PMC - NIH. Available at: [Link]

• Controlling Olefin Isomerization in the Heck Reaction with Neopentyl Phosphine Ligands | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• The Current Status of Heterogeneous Palladium Catalysed Heck and Suzuki Cross-Coupling Reactions - PMC. Available at: [Link]

• Phosphine‐incorporated Metal‐Organic Framework for Palladium Catalyzed Heck Coupling Reaction - PMC - NIH. Available at: [Link]

• The Heck Reaction as a Sharpening Stone of Palladium Catalysis | Chemical Reviews. Available at: [Link]

• Palladium-Catalyzed Reductive Heck Coupling of Alkenes - PMC - NIH. Available at: [Link]

• Heck-type coupling vs. conjugate addition in phosphine–rhodium catalyzed reactions of aryl boronic acids with α,β-unsaturated carbonyl compounds: a systematic investigation - Dalton Transactions (RSC Publishing). Available at: [Link]

• (PDF) The Heck—Mizoroki Cross-Coupling Reaction: A Mechanistic Perspective. Available at: [Link]

• Heck Reaction - Chemistry LibreTexts. Available at: [Link]

• Understanding and Controlling the Mizoroki–Heck Reaction of Cyclic Enones. Available at: [Link]

• Controlling Reactivity and Selectivity in the Mizoroki–Heck Reaction: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacyclooctane Ligands | Journal of the American Chemical Society. Available at: [Link]

• Benchmarking Immobilized Di- and Triarylphosphine Palladium Catalysts for Continuous-Flow Cross-Coupling Reactions: Efficiency, Durability, and Metal Leaching Studies - ACS Publications. Available at: [Link]

• Heck Reaction—State of the Art - MDPI. Available at: [Link]

• Synthesis of 2-Bromo-4-Methylpropiophenone: A Journey into Organic Chemistry. Available at: [Link]

• A highly efficient heterogeneous catalytic system for Heck reactions with a palladium colloid layer reduced in situ in the channel of mesoporous silica materials - Chemical Communications (RSC Publishing). Available at: [Link]

• Crystal structure and Hirshfeld surface analysis of (2E)-1-(4-bromophenyl)-3-(2-methylphenyl)prop-2-en-1-one - PMC. Available at: [Link]

• Chemo-Enzymatic Synthesis of Chiral Epoxides Ethyl and Methyl (S)-3-(Oxiran-2-yl)propanoates from Renewable Levoglucosenone: An Access to Enantiopure (S)-Dairy Lactone - MDPI. Available at: [Link]

• METHYLALUMINUM BIS(4-BROMO-2,6-DI-tert-BUTYLPHENOXIDE) - Organic Syntheses Procedure. Available at: [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

An authoritative understanding of chemical hazards is the foundation of a safe, efficient, and scalable laboratory environment. Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate is a specialized halogenated α,β -unsaturated ester. While highly valuable as a synthetic intermediate in drug development, its structural motifs present specific toxicological and logistical challenges that demand precise operational controls.

This guide provides a self-validating, step-by-step protocol for the safe handling, transfer, and disposal of this compound, ensuring compliance with environmental regulations and protecting personnel from sensitization risks.

Physicochemical Hazard Profile: The Causality of Risk

To design an effective safety protocol, we must first understand why this specific molecule is hazardous. The risk profile of Methyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate is driven by two distinct structural features:

• The Michael Acceptor Moiety: The α,β -unsaturated ester system (the enoate) is highly electrophilic. In biological systems, it acts as a Michael acceptor, readily undergoing covalent binding with nucleophilic thiol groups (such as cysteine residues) in skin proteins. This haptenation process is the mechanistic driver for severe skin sensitization (H317) and allergic contact dermatitis, a known hazard for.

• The Halogenated Aromatic Ring: The inclusion of the 2-bromo-4-methylphenyl group significantly increases the molecule's lipophilicity ( LogP ) compared to unhalogenated analogs. This facilitates rapid penetration through the stratum corneum (the skin's outer layer) and standard latex gloves, necessitating specific barrier materials. Furthermore, the halogen atom dictates strict environmental disposal protocols[1].

Quantitative Hazard Summary

Property / Hazard	Value / Classification	Operational Implication

| Chemical Class | Halogenated α,β -unsaturated ester | Strict segregation into halogenated waste streams is mandatory. | | GHS Hazard Code | H317 (Skin Sensitization) | High risk of allergic contact dermatitis; requires advanced dermal barriers. | | GHS Hazard Code | H315 / H319 (Irritation) | Ocular and dermal irritant; mandates fume hood and splash goggles. | | Flash Point | > 110 °C (Analog Estimate) | Low acute flammability risk at room temperature, but combustible. |

Mandatory Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for lipophilic sensitizers. The following matrix outlines the required protective equipment and the scientific rationale behind each choice, aligning with 2[2].

Anatomical Zone	Required PPE	Scientific Rationale
Hands	Double-layered Nitrile Gloves ( ≥ 8 mil total)	Nitrile provides superior resistance to lipophilic esters compared to latex. Double gloving mitigates breakthrough risk from the brominated aromatic ring.
Eyes/Face	ANSI Z87.1 Chemical Splash Goggles	Protects ocular mucosa from aerosolized particulates or micro-droplets which can cause severe irritation.
Body	Flame-resistant (FR) Lab Coat & Closed-toe shoes	Prevents dermal contact with the sensitizing enoate. FR material is standard when handling organics near potential ignition sources.
Respiratory	Chemical Fume Hood (Face velocity 80-100 fpm)	Prevents inhalation of volatile ester fumes. If a hood is unavailable, a NIOSH-approved respirator with organic vapor (OV) cartridges is mandatory.

Operational Workflow: Safe Handling & Transfer Protocol

To prevent accidental exposure during the weighing and transfer phases, follow this self-validating, step-by-step methodology.

Step-by-Step Methodology:

• Fume Hood Verification: Ensure the fume hood is operational (80-100 fpm). Clear the workspace of incompatible materials, specifically strong oxidizers and strong bases, which could trigger unwanted hydrolysis or exothermic reactions.

• PPE Donning: Equip double nitrile gloves, splash goggles, and a fully buttoned lab coat.

• Closed-System Weighing: Use an anti-static weighing boat. Because the compound can generate static-prone dust, use a grounded metal spatula. Weigh the material deep inside the fume hood to utilize the negative pressure zone.

• In-Hood Solubilization: To minimize aerosol generation during transport, dissolve the compound in your target reaction solvent (e.g., dichloromethane or ethyl acetate) inside the fume hood before transferring it to the main reaction vessel.

• Decontamination & Doffing: Wipe down all spatulas, balances, and immediate surfaces with an alcohol-based solvent (like isopropanol) to dissolve the lipophilic ester, followed by a secondary wipe with mild soapy water to deactivate residual Michael acceptors. Remove the outer layer of gloves before touching laboratory door handles.

Fig 1. Step-by-step operational workflow for handling sensitizing enoate esters.

Spill Response & Halogenated Waste Disposal Plan

Immediate Spill Response Protocol

• Isolate & Evacuate: Isolate the immediate area. Ensure respiratory protection (fume hood or N95/OV respirator) is active.

• Containment:

  • For solid spills: Gently sweep using a brush and dustpan into a sealable container. Do not use compressed air or dry sweeping methods that generate dust[2].

  • For solution spills: Absorb with inert materials (vermiculite or sand). Do not use combustible absorbents like sawdust.

• Neutralization: Wash the contaminated surface with a dilute, mild basic solution (e.g., 5% sodium bicarbonate) to help hydrolyze residual ester, followed by a thorough water rinse.

Halogenated Waste Disposal Logistics

Because this compound contains a bromine atom, it must be segregated into a dedicated Halogenated Organic Waste stream. Mixing halogenated waste with non-halogenated organic waste is a severe regulatory violation and creates dangerous, highly toxic byproducts (such as dioxins) during standard incineration processes. 1[1], and is strictly governed by 3[3].

Fig 2. EPA-compliant waste segregation logic for halogenated organic compounds.

References

• SAFETY DATA SHEET - Tokyo Chemical Industry (Methyl 4-Methylcinnamate). tcichemicals.com.
• Methyl cinnamate = 99.0 GC 103-26-4 - Sigma-Aldrich. sigmaaldrich.com.
• Laboratory Hazardous Waste Management Guide | UTIA Safety Office. tennessee.edu.
• Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites - EPA. epa.gov.

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• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]